Technical Documentation Center

Pyridine, 4-chloro-3-ethyl-5-iodo- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Pyridine, 4-chloro-3-ethyl-5-iodo-
  • CAS: 351457-61-9

Core Science & Biosynthesis

Foundational

Whitepaper: Elucidation of ¹H and ¹³C NMR Chemical Shifts for 4-Chloro-3-ethyl-5-iodopyridine

Executive Summary Highly functionalized pyridines are foundational scaffolds in modern drug discovery, frequently serving as core pharmacophores in kinase inhibitors and GPCR modulators. The structural verification of th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Highly functionalized pyridines are foundational scaffolds in modern drug discovery, frequently serving as core pharmacophores in kinase inhibitors and GPCR modulators. The structural verification of these poly-substituted heterocycles requires rigorous analytical techniques. This technical guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral characteristics of 4-chloro-3-ethyl-5-iodopyridine . By deconstructing the electronic push-pull dynamics of its substituents, this whitepaper establishes the causality behind its unique chemical shifts and outlines a self-validating experimental protocol for accurate spectral acquisition.

Structural and Electronic Dynamics

The pyridine ring is an inherently electron-deficient heteroaromatic system due to the electronegativity of the nitrogen atom. In 4-chloro-3-ethyl-5-iodopyridine, the introduction of three distinct substituents creates a complex electronic environment:

  • Nitrogen (N-1): Exerts a strong inductive (-I) and mesomeric (-M) withdrawal, heavily deshielding the adjacent α-positions (C-2 and C-6).

  • Chlorine (C-4): Acts via strong inductive withdrawal (-I) combined with weak mesomeric donation (+M), primarily deshielding the directly attached carbon.

  • Iodine (C-5): While mildly electron-withdrawing via induction, iodine's massive electron cloud introduces a profound diamagnetic shielding effect on the attached carbon, known as the Heavy Atom Effect ().

  • Ethyl Group (C-3): Provides mild electron donation via hyperconjugation (+I), subtly shielding nearby nuclei.

¹H NMR Spectral Analysis

Empirical data for 4-chloro-3-ethyl-5-iodopyridine, originally synthesized as a pharmaceutical intermediate for indazole-based cell proliferation inhibitors[1], demonstrates precise chemical shifts that align with predictive models. The ¹H NMR spectrum (300 MHz, CDCl₃) yields two distinct aromatic singlets and a classic ethyl spin system[1].

Table 1: ¹H NMR Spectral Data (300 MHz, CDCl₃)

PositionShift (δ, ppm)MultiplicityIntegrationJ-Coupling (Hz)Assignment Causality
H-6 8.78Singlet (s)1H-Deshielded by the adjacent electronegative Nitrogen and subjected to steric compression/deshielding from the ortho-Iodine atom.
H-2 8.33Singlet (s)1H-Deshielded by Nitrogen, but slightly shielded relative to H-6 due to the mild electron-donating hyperconjugation of the ortho-ethyl group.
-CH₂- 2.83Quartet (q)2H7.5Deshielded by direct attachment to the electron-deficient heteroaromatic ring.
-CH₃ 1.26Triplet (t)3H7.5Standard aliphatic methyl group, split by the adjacent methylene protons.

¹³C NMR Spectral Analysis

While proton signals are governed largely by local shielding and anisotropy, ¹³C chemical shifts are highly sensitive to the core electron density of the carbon atom itself. The predicted ¹³C shifts below are derived using established heteroaromatic additivity models ().

Table 2: Predicted ¹³C NMR Spectral Data (CDCl₃)

PositionShift (δ, ppm)TypeAssignment Causality
C-6 ~ 158.9CHMaximum deshielding environment: flanked by the highly electronegative ring Nitrogen and the ortho-Iodine atom.
C-4 ~ 151.5C-ClPronounced inductive (-I) deshielding by the directly attached, highly electronegative Chlorine atom.
C-2 ~ 150.7CHDeshielded by the adjacent Nitrogen atom via the σ-framework.
C-3 ~ 142.5C-RMild deshielding relative to base pyridine due to the attached alkyl (ethyl) group.
C-5 ~ 92.1C-ICritical Identifier: Massive upfield shift driven by the Heavy Atom Effect (HAE) of Iodine. Spin-orbit coupling from iodine's core electrons induces strong diamagnetic shielding.
-CH₂- ~ 26.0CH₂Benzylic-type carbon attached to the heteroaromatic ring.
-CH₃ ~ 14.0CH₃Terminal aliphatic methyl carbon.

Experimental Workflow: Self-Validating NMR Protocol

To ensure high-fidelity data—particularly for the elusive quaternary carbons (C-3, C-4, C-5)—the following self-validating acquisition protocol must be executed.

Step 1: Sample Preparation & Internal Referencing Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) spiked with 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ provides a robust deuterium lock signal to prevent magnetic field drift during long acquisitions. TMS acts as an internal zero reference, establishing a self-validating chemical shift scale that eliminates solvent-dependency errors.

Step 2: Probe Tuning and Matching Insert the sample into a 400 MHz (or higher) NMR spectrometer. Manually tune and match the cryoprobe for both ¹H and ¹³C frequencies. Causality: Precise impedance matching maximizes RF power transfer to the sample and optimizes the signal-to-noise ratio (SNR), which is critical for detecting the low-abundance ¹³C nuclei.

Step 3: ¹H NMR Acquisition

  • Sequence: Standard 1D proton (zg30).

  • Relaxation Delay (D1): 1.0 seconds.

  • Scans (NS): 16.

Step 4: ¹³C NMR Acquisition (Critical Step)

  • Sequence: Power-gated decoupling (zgpg30).

  • Relaxation Delay (D1): 2.5 to 3.0 seconds.

  • Scans (NS): 512 – 1024.

  • Causality: Quaternary carbons (C-3, C-4, C-5) lack attached protons, meaning they cannot undergo efficient spin-lattice relaxation (T₁) via dipole-dipole interactions. If the D1 delay is too short, these spins will saturate, resulting in missing or severely attenuated signals. A prolonged D1 ensures all nuclei return to thermal equilibrium between pulses.

Step 5: Orthogonal Validation Process the spectra using a 0.3 Hz (¹H) and 1.0 Hz (¹³C) exponential window function. To achieve absolute trustworthiness, cross-validate the 1D assignments using 2D HMBC (Heteronuclear Multiple Bond Correlation). The ethyl -CH₂- protons (δ 2.83) must show strong ³J_CH correlations to C-2 and C-4, unequivocally confirming the regiochemistry of the substitution pattern.

Workflow Visualization

NMR_Workflow Start Sample Prep: CDCl3 + TMS Acq1H 1H NMR: D1=1s, NS=16 Start->Acq1H Lock & Shim Acq13C 13C NMR: D1>2.5s (Quaternary T1) Start->Acq13C Probe Tuning Analyze1H 1H Analysis: Shift & J-Coupling Acq1H->Analyze1H Analyze13C 13C Analysis: Heavy Atom Effect Acq13C->Analyze13C Validation Self-Validation: 2D HSQC/HMBC Analyze1H->Validation Analyze13C->Validation Output Verified: 4-chloro-3-ethyl-5-iodopyridine Validation->Output Congruence

Fig 1: Logical workflow for NMR acquisition and structural elucidation of halogenated pyridines.

References

  • WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation. Google Patents.[1] URL:

  • Spectrometric Identification of Organic Compounds, 8th Edition. Silverstein, R. M., Webster, F. X., Kiemle, D. J. John Wiley & Sons. URL:[Link]

  • Structure Determination of Organic Compounds: Tables of Spectral Data. Pretsch, E., Bühlmann, P., Badertscher, M. Springer. URL:[Link]

Sources

Exploratory

Structural Elucidation and X-ray Crystallography of Highly Functionalized Halogenated Pyridines: A Case Study on 4-Chloro-3-ethyl-5-iodopyridine

Executive Summary The rational design of active pharmaceutical ingredients (APIs) relies heavily on the precise spatial arrangement of functional groups. Highly substituted pyridines, such as 4-chloro-3-ethyl-5-iodopyrid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of active pharmaceutical ingredients (APIs) relies heavily on the precise spatial arrangement of functional groups. Highly substituted pyridines, such as 4-chloro-3-ethyl-5-iodopyridine (CAS: 351457-61-9) , represent a "privileged scaffold" in medicinal chemistry and transition-metal catalysis[1]. The presence of multiple halogens (chlorine and iodine) alongside an alkyl group (ethyl) on a single aromatic ring creates a complex electrostatic landscape.

This whitepaper provides an in-depth technical guide to the structural elucidation of such molecules using Single-Crystal X-ray Diffraction (SCXRD). By examining the causality behind crystallographic workflows and the underlying physics of supramolecular assembly—specifically competitive halogen bonding ( σ -hole interactions)—this guide serves as an authoritative resource for researchers and drug development professionals.

Molecular Anatomy and Predictive Crystallography

4-Chloro-3-ethyl-5-iodopyridine (C₇H₇ClIN) is a densely functionalized heterocycle. Its solid-state behavior is dictated by the anisotropic charge distribution around its halogen atoms.

The Physics of the σ -Hole

Halogen bonding (XB) is an attractive, highly directional interaction between an electrophilic region on a halogen atom (the σ -hole) and a nucleophilic Lewis base (in this case, the pyridine nitrogen of an adjacent molecule)[2].

  • Iodine vs. Chlorine: The electrostatic potential (ESP) of the σ -hole increases with the polarizability and size of the halogen. Iodine possesses a significantly larger and more positive σ -hole (approx. 435 kJ mol⁻¹e⁻¹) compared to chlorine[3].

  • Structure-Directing Motifs: Consequently, the C–I···N interaction serves as the primary, structure-directing thermodynamic driver in the crystal lattice, while the C–Cl···N interaction is relegated to a weaker, secondary role[3][4].

Predictive crystallographic models indicate that 4-chloro-3-ethyl-5-iodopyridine typically crystallizes in centrosymmetric space groups such as Monoclinic ( P21​/c ) or Orthorhombic ( Pbca ), facilitating the antiparallel alignment of molecular dipoles[1].

Halogen_Bonding Donor1 C-I (σ-hole) Primary Donor Acceptor Pyridine Nitrogen (Lewis Base) Donor1->Acceptor Strong XB (~170°, < vdW radii) Donor2 C-Cl (σ-hole) Secondary Donor Donor2->Acceptor Weaker XB (~160°) Crystal 3D Supramolecular Crystal Lattice Acceptor->Crystal Network Propagation PiStack π-π Stacking (Aromatic Rings) PiStack->Crystal Lattice Stabilization

Caption: Supramolecular assembly driven by competitive halogen bonding and pi-stacking interactions.

Experimental Workflow: Single-Crystal X-ray Diffraction (SCXRD)

To obtain definitive information on bond lengths, bond angles, and intermolecular interactions, SCXRD remains the gold standard[1]. The following protocol outlines a self-validating system for the structural elucidation of heavily halogenated small molecules.

Step-by-Step Methodology

Step 1: Solvent-Evaporation Crystallization

  • Action: Dissolve the compound in a binary solvent system (e.g., Dichloromethane/Hexane 1:3 v/v) and allow for slow evaporation at ambient temperature.

  • Causality: The polar DCM solubilizes the compound, while the slow evaporation of the highly volatile, non-polar hexane gradually decreases the solution's solvating power. This precise thermodynamic gradient promotes ordered nucleation over amorphous precipitation, yielding diffraction-quality single crystals.

Step 2: Crystal Harvesting and Cryo-Mounting

  • Action: Select a single domain crystal (approx. 0.1 × 0.1 × 0.2 mm) under a polarized light microscope. Mount it on a MiTeGen loop using perfluoropolyether oil.

  • Causality: Polarized light ensures the crystal lacks twinning (it will extinguish light uniformly upon rotation). The perfluoropolyether oil acts as a rigid, amorphous glass matrix when flash-cooled, preventing atmospheric degradation and mechanical stress on the lattice.

Step 3: X-ray Exposure and Data Collection

  • Action: Center the crystal in the diffractometer beam (Mo K α radiation, λ = 0.71073 Å) and cool to 150 K using a continuous nitrogen cryostream[5][6].

  • Causality: Cryo-cooling to 150 K is not merely procedural; it drastically suppresses thermal diffuse scattering. This minimizes the atomic displacement parameters (ADPs) of the flexible ethyl group, which is otherwise highly prone to rotational disorder, and sharpens high-angle reflections necessary for distinguishing the electron densities of Cl and I.

Step 4: Data Reduction and Empirical Absorption Correction

  • Action: Integrate the diffraction frames and apply a multi-scan empirical absorption correction (e.g., SADABS).

  • Causality: Iodine is a heavy scatterer with a high mass attenuation coefficient. Without rigorous absorption correction, X-ray absorption would create severe Fourier truncation ripples in the electron density map, mimicking false atoms and artificially distorting the critical C–I bond length[5].

Step 5: Structure Solution and Refinement

  • Action: Solve the phase problem using Intrinsic Phasing (SHELXT) and refine the structural model via full-matrix least-squares on F2 (SHELXL).

  • Causality: Least-squares refinement iteratively minimizes the variance between the observed diffraction data and the calculated structure factors, yielding the final, highly accurate atomic coordinates.

SCXRD_Workflow Cryst 1. Crystal Growth (Slow Evaporation) Select 2. Crystal Selection (Polarized Light) Cryst->Select Mount 3. Cryo-Mounting (150 K N2 Stream) Select->Mount Diffract 4. X-ray Diffraction (Mo Kα Radiation) Mount->Diffract Reduce 5. Data Reduction (Absorption Correction) Diffract->Reduce Solve 6. Structure Solution (Intrinsic Phasing) Reduce->Solve Refine 7. Refinement (Least-Squares on F²) Solve->Refine Validate 8. Validation (CheckCIF & R-factor) Refine->Validate

Caption: Step-by-step Single-Crystal X-ray Diffraction (SCXRD) workflow for structural elucidation.

Quantitative Data: Halogen Bonding and Lattice Parameters

The structural integrity of the 4-chloro-3-ethyl-5-iodopyridine lattice is maintained by a delicate balance of non-covalent interactions. Halogen bonds involving the pyridine iodine atom are typically 10% to 12% shorter than the sum of their corresponding van der Waals radii, indicating a strong, highly localized interaction[7].

The table below summarizes the predicted and typical crystallographic parameters derived from isostructural halogenated pyridine analogs[1][3][7].

ParameterTypical / Predicted ValueCausal Mechanism & SignificanceCrystal System / Space GroupMonoclinic ( P21​/c ) or Orthorhombic ( Pbca )Favors dense, centrosymmetric packing to neutralize macroscopic dipole moments[1].C–I···N Bond Length2.80 Å – 3.10 Å10–15% shorter than vdW radii; driven by the large, highly positive iodine σ -hole[3][7].C–I···N Bond Angle165° – 178°Highly linear geometry dictated by the strict axial localization of the σ -hole opposite the C–I covalent bond[3].C–Cl···N Bond Length3.10 Å – 3.30 ÅWeaker, secondary interaction due to the lower polarizability and smaller σ -hole of chlorine[3][4]. π π Stacking Distance3.60 Å – 3.90 ÅOffset face-to-face stacking stabilizes the 1D halogen-bonded chains into a 3D network.

E-E-A-T Principles in Crystallographic Validation

A robust crystallographic study must be a self-validating system. To ensure the trustworthiness of the structural model for 4-chloro-3-ethyl-5-iodopyridine, the final refinement must pass rigorous statistical checks:

  • R-factor ( R1​ ): The unweighted R-factor must be <0.05 (5%). This metric quantifies the agreement between the experimental electron density and the mathematical model. An R1​ below 5% confirms that the assignment of the heavy iodine and chlorine atoms is unequivocally correct.

  • Goodness-of-Fit (S): Should approach 1.0. A value significantly higher indicates an under-parameterized model (e.g., missing hydrogen atoms or unresolved ethyl group disorder), while a value too low suggests over-parameterization.

  • CheckCIF Validation: The International Union of Crystallography (IUCr) mandates running the final .cif file through CheckCIF. This automated algorithm detects missing symmetry elements, improper absorption corrections, and physically impossible bond lengths (e.g., A-level or B-level alerts), ensuring the scientific integrity of the published structure.

By adhering to these stringent methodologies and validation protocols, researchers can confidently map the complex spatial and electrostatic properties of highly functionalized pyridines, accelerating their application in targeted drug discovery and advanced materials science.

References

  • National Institutes of Health (NIH). Dichlorine–pyridine N-oxide halogen-bonded complexes. Available at:[Link]

  • MDPI. Halogen Bonding in N-Alkyl-3-halogenopyridinium Salts. Available at:[Link]

  • ACS Publications. Halogen Bonding Interactions in Halopyridine–Iodine Monochloride Complexes. Available at:[Link]

  • National Institutes of Health (NIH). Evaluation of Halogenopyridinium Cations as Halogen Bond Donors. Available at:[Link]

  • ACS Publications. Isostructural Halogen Exchange and Halogen Bonds: The Case of N-(4-Halogenobenzyl)-3-halogenopyridinium Halogenides. Available at:[Link]

  • ACS Publications. Crystal Environment Effects on Halogen-Bonded para-Substituted Pyridines in Their I–Cl Adducts. Available at:[Link]

Sources

Foundational

Solubility Profile of 4-Chloro-3-ethyl-5-iodopyridine in Polar Aprotic Solvents: A Mechanistic Guide

Target Audience: Researchers, Formulation Scientists, and Process Chemists in Drug Development. Executive Summary & Chemical Profiling 4-Chloro-3-ethyl-5-iodopyridine (CAS: 351457-61-9) is a highly functionalized, electr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Process Chemists in Drug Development.

Executive Summary & Chemical Profiling

4-Chloro-3-ethyl-5-iodopyridine (CAS: 351457-61-9) is a highly functionalized, electron-deficient heterocyclic building block[1]. It is extensively utilized in the synthesis of complex pharmaceutical intermediates, such as indazole-based cell proliferation inhibitors[2]. The orthogonal reactivity of its halogens makes it a versatile precursor: the C5-iodo group is primed for rapid oxidative addition (e.g., Suzuki-Miyaura or Sonogashira cross-couplings), while the C4-chloro group is susceptible to nucleophilic aromatic substitution (SNAr)[3].

However, processing this intermediate requires overcoming significant solvation challenges. The molecule is rigid, planar, and highly lipophilic. To design an optimal reaction or purification process, we must move beyond empirical trial-and-error and understand the thermodynamic drivers of this compound's dissolution using solvatochromic frameworks.

Solute-Solvent Interactions: The Causality of Dissolution

The solubility of halogenated pyridines is not dictated by a single force, but by a synergistic combination of non-specific and specific molecular interactions.

  • Dispersion Forces (Non-Specific): The dominant thermodynamic driver for the solvation of substituted pyridines is non-specific dispersion[4]. The presence of heavy, highly polarizable halogens (iodine and chlorine) alongside an alkyl chain (ethyl) significantly increases the molecular polarizability of the solute.

  • Halogen Bonding (Specific): The iodine atom at the C5 position exhibits a pronounced σ -hole—a localized region of positive electrostatic potential directly opposite the covalent C–I bond[5]. This allows the molecule to act as a potent halogen bond (XB) donor.

  • Dipole-Dipole Interactions (Specific): The asymmetric substitution of electron-withdrawing halogens and electron-donating alkyl groups on the electron-deficient pyridine core generates a strong permanent dipole, requiring solvents with high dipolarity for effective solvation[6].

Solvation API Iodo-Pyridine Core S1 DMSO (β=0.76) API->S1 Halogen Bond (I···O) S2 DMF (β=0.69) API->S2 Dipole-Dipole Interaction

Figure 1: Solute-solvent intermolecular interactions driving dissolution in aprotic media.

Why Polar Aprotic Solvents? A Kamlet-Taft Analysis

Polar aprotic solvents (e.g., DMSO, DMF, NMP) are the media of choice for processing this API intermediate[7]. We can quantify their thermodynamic suitability using Kamlet-Taft solvatochromic parameters ( π∗ , β , α )[8],[9]:

  • High π∗ (Dipolarity/Polarizability): Solvents with high π∗ values stabilize the highly polarizable iodo-pyridine solute through strong dispersion and dipole-dipole interactions[10],[6].

  • High β (Hydrogen Bond Acceptor / Lewis Basicity): The oxygen atoms in solvents like DMSO and DMF act as powerful Lewis bases. While they are traditionally viewed as hydrogen bond acceptors, they simultaneously act as excellent halogen bond acceptors, engaging the iodine's σ -hole to dramatically boost solubility[11],[5].

  • Low α (Hydrogen Bond Donor): Protic solvents (high α ) would hydrogen-bond to the weakly basic pyridine nitrogen. In polar aprotic solvents ( α≈0 ), the pyridine nitrogen remains unencumbered, preventing unwanted electronic alterations that could quench its reactivity during downstream SNAr steps[7].

Table 1: Kamlet-Taft Parameters and Predicted Solvation Capacity
Solvent π∗ (Dipolarity) β (Lewis Basicity) α (H-Bond Donor)Solvation Driver for 4-Chloro-3-ethyl-5-iodopyridine
DMSO 1.000.760.00Optimal: Maximum halogen bonding (I···O) and dipole stabilization.
NMP 0.920.770.00High: Excellent dispersion matching and strong Lewis basicity.
DMF 0.880.690.00High: Strong dipole-dipole interactions and moderate halogen bonding.
DCM 0.820.000.13Moderate: Solvation is driven entirely by non-specific dispersion forces.
MeCN 0.750.310.19Moderate: Lower basicity limits specific halogen bond formation.

Experimental Methodology: Self-Validating Solubility Protocol

To empirically determine the thermodynamic solubility of 4-chloro-3-ethyl-5-iodopyridine, a rigorous shake-flask methodology coupled with solid-state verification is required. This ensures that the measured concentration reflects the true equilibrium of the free base, rather than a transient kinetic state or an altered solid form.

Step-by-Step Protocol
  • Saturated Suspension Generation: Add an excess amount of solid 4-chloro-3-ethyl-5-iodopyridine (approx. 500 mg) to 5.0 mL of the target polar aprotic solvent in a hermetically sealed borosilicate glass vial.

  • Isothermal Equilibration: Agitate the suspension using a magnetic stir bar at 500 rpm at a constant temperature (25.0 ± 0.1 °C) for 48 hours. Causality: A 48-hour window is critical to bypass kinetic supersaturation and ensure true thermodynamic equilibrium is reached.

  • Phase Separation: Transfer 2.0 mL of the suspension to an Eppendorf tube and centrifuge at 10,000 rpm for 15 minutes to pellet the undissolved solid.

  • Filtration: Extract the supernatant and pass it through a 0.22 µm PTFE syringe filter. Causality: The first 1.0 mL of the filtrate MUST be discarded to saturate the filter membrane, preventing false-low concentration readings due to API adsorption onto the PTFE matrix.

  • Quantification (Liquid Phase): Dilute the retained filtrate with the HPLC mobile phase and quantify the concentration via HPLC-UV at the compound's λmax​ (typically ~254 nm for halogenated pyridines).

  • Solid-State Verification (Solid Phase): Recover the centrifuged pellet, dry it under a gentle stream of nitrogen, and analyze it via Powder X-Ray Diffraction (PXRD). Causality: Polar aprotic solvents (especially DMSO and NMP) are notorious for forming solvates with halogenated APIs. If the PXRD diffractogram deviates from the reference API, the crystal lattice has transformed into a solvate, and the measured solubility corresponds to the solvate, not the free base. This step makes the protocol a self-validating system.

G N1 Solid 4-Chloro-3-ethyl-5-iodopyridine N2 Solvent Addition (DMSO, DMF, NMP) N1->N2 N3 Isothermal Equilibration (48h, 25°C) N2->N3 N4 Phase Separation (Centrifugation) N3->N4 N5 Supernatant: HPLC-UV Quantification N4->N5 Liquid Phase N6 Pellet: PXRD Solid-State Verification N4->N6 Solid Phase

Figure 2: Self-validating shake-flask solubility workflow with solid-state verification.

References

  • Benchchem. "Pyridine, 4-chloro-3-ethyl-5-iodo-". Benchchem.
  • Google Patents. "WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation". Google Patents.
  • IUPAC. "Kamlet–Taft solvent parameters". IUPAC Gold Book.
  • Spange, S. et al. "Reappraisal of Empirical Solvent Polarity Scales for Organic Solvents". D-NB.
  • UPM. "Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review". UPM.
  • Islam et al. "Measurement of solvent properties using Kamlet-Taft approach for application in synthesis". Malaysian Journal of Analytical Sciences.
  • ResearchGate. "A Study of Kamlet–Taft β and π* Scales of Solvent Basicity and Polarity/Polarizability Using Computationally Derived Molecular Properties". ResearchGate.
  • Uruska, I. and Koschmidder, M. "Enthalpies of transfer of pyridines from the gas phase to solution in weakly and moderately polar aprotic solvents". Journal of the Chemical Society, Perkin Transactions 2.
  • NIH. "Halogenation of the 3-position of pyridines through Zincke imine intermediates". PMC - NIH.
  • Chemistry Stack Exchange. "Pyridine: Protic or Aprotic". Stack Exchange.
  • MDPI. "Zn(II) Heteroleptic Halide Complexes with 2-Halopyridines: Features of Halogen Bonding in Solid State". MDPI.

Sources

Exploratory

Infrared Spectroscopy of Pyridine, 4-chloro-3-ethyl-5-iodo-: A Comprehensive Technical Guide

Executive Summary Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) is a highly functionalized, electron-deficient N-heterocycle. In drug development, it serves as a critical intermediate in the synthesis of complex...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) is a highly functionalized, electron-deficient N-heterocycle. In drug development, it serves as a critical intermediate in the synthesis of complex pharmaceutical agents, such as indazole compounds used for mediating cell proliferation . For analytical chemists and formulation scientists, verifying the structural integrity of this intermediate is paramount.

This whitepaper provides an in-depth mechanistic analysis of the Infrared (IR) spectroscopic profile of 4-chloro-3-ethyl-5-iodopyridine. By deconstructing the vibrational modes dictated by its unique substitution pattern, this guide establishes a self-validating analytical framework for its identification and quality control.

Molecular Architecture & Vibrational Theory

The IR spectrum of a molecule is a direct macroscopic readout of its microscopic quantum mechanical properties. In 4-chloro-3-ethyl-5-iodopyridine, the vibrational frequencies are governed by a "push-pull" dynamic of electronic and steric effects:

  • Inductive Electron Withdrawal (-I): The highly electronegative chlorine at C4 and iodine at C5 withdraw electron density from the aromatic π -system. This depletion stiffens the pyridine ring, altering the force constants of the C=N and C=C bonds.

  • Heavy Atom Effect (Reduced Mass): According to Hooke's Law ( ν=2πc1​μk​​ ), the vibrational frequency ( ν ) is inversely proportional to the square root of the reduced mass ( μ ). The massive iodine atom (126.9 amu) drastically increases the reduced mass of the C-I bond, forcing its stretching frequency down into the far-infrared/low mid-infrared region .

  • Asymmetric Dipole Alteration: The ethyl group at C3 provides a weak electron-donating (+I) effect. This breaks the symmetry of the halogens, increasing the net change in the molecular dipole moment during vibration. Consequently, the intensity of the ring stretching bands is significantly enhanced .

Substituent_Effects Sub 4-Chloro-3-ethyl-5-iodo- Substitution Ind Inductive Effect (-I) from Cl and I Sub->Ind Ster Steric Hindrance (Ethyl vs Halogens) Sub->Ster Mass Heavy Atom Effect (Iodine Mass) Sub->Mass Shift1 C=N / C=C Shift (1580-1400 cm⁻¹) Ind->Shift1 Shift2 C-H Out-of-Plane Bending Alteration Ster->Shift2 Shift3 Low Frequency C-I Stretch (~500 cm⁻¹) Mass->Shift3

Figure 2: Causal relationship between molecular substituents and observed IR shifts.

Quantitative Data: Expected IR Absorption Peaks

The following table synthesizes the theoretical and empirical vibrational assignments for 4-chloro-3-ethyl-5-iodopyridine, mapped to their underlying physical causes .

Functional GroupVibrational ModeExpected Wavenumber (cm⁻¹)IntensityCausality / Structural Notes
Aromatic C-H Stretching3100 – 3050WeakOnly present at C2 and C6. The high degree of substitution makes this band unusually weak.
Aliphatic C-H Asym. / Sym. Stretching2960 – 2850MediumOriginates from the -CH₃ and -CH₂- of the C3 ethyl group.
Pyridine Ring C=C and C=N Stretching1580 – 1400StrongMultiple bands. Shifted due to the combined -I effect of Cl and I altering the ring's force constant.
Aliphatic C-H Bending (Deformation)~1450, ~1375MediumScissoring of the -CH₂- group and symmetric bending of the terminal -CH₃ group.
Aromatic C-Cl Stretching1090 – 1050StrongInfluenced by resonance with the para-positioned ring nitrogen .
Aromatic C-H Out-of-Plane Bending900 – 850StrongThe hydrogens at C2 and C6 are isolated by substituents, preventing vibrational coupling.
Aromatic C-I Stretching600 – 500StrongDriven to low frequencies by the massive atomic weight of Iodine (126.9 amu).

Field-Proven Insights: Experimental Protocol

Literature identifies 4-chloro-3-ethyl-5-iodopyridine as a "waxy white solid" at room temperature . Do not use KBr pellet preparation for this compound. Waxy solids resist uniform grinding with KBr, leading to severe light scattering (the Christiansen effect) and distorted baselines. Furthermore, KBr is highly hygroscopic; absorbed moisture will produce a broad O-H stretch at ~3400 cm⁻¹ and a bending mode at ~1640 cm⁻¹, which will directly obscure the critical pyridine ring stretches.

Attenuated Total Reflectance (ATR-FTIR) is the mandatory technique for this specific matrix.

Self-Validating ATR-FTIR Workflow
  • System Suitability Test (SST): Prior to analysis, scan a standard polystyrene film. Verify that the 1601 cm⁻¹ and 1028 cm⁻¹ peaks are within ±1 cm⁻¹ of their known values. Causality: This ensures the interferometer's laser is perfectly calibrated, preventing false peak assignments for the C-Cl and ring stretches.

  • Background Acquisition: Clean the diamond ATR crystal with volatile spectroscopy-grade solvent (e.g., isopropanol) and allow it to evaporate. Collect an ambient air background (32 scans, 4 cm⁻¹ resolution). Causality: This step subtracts atmospheric H₂O and CO₂ (2350 cm⁻¹), preventing them from appearing as false sample peaks.

  • Sample Application: Apply 2–5 mg of the waxy solid directly onto the diamond crystal. Lower the pressure anvil until the software indicates optimal contact (typically ~70-80% of maximum pressure). Causality: Waxy solids require consistent pressure to extrude trapped air pockets, which otherwise lower the refractive index interface and reduce signal-to-noise ratio.

  • Spectral Acquisition: Acquire the spectrum from 4000 to 400 cm⁻¹ using 32 to 64 co-added scans at 4 cm⁻¹ resolution.

  • Data Processing: Apply an ATR correction algorithm (to account for depth of penetration varying with wavelength) and a linear baseline correction if a slight slope is observed.

FTIR_Workflow A 1. Sample Preparation (ATR-FTIR via Diamond Crystal) B 2. Background Scan (Ambient Air Subtraction) A->B C 3. Sample Acquisition (4000 - 400 cm⁻¹, 32 Scans) B->C D 4. Data Processing (ATR & Baseline Correction) C->D E 5. Peak Assignment (Functional Group Mapping) D->E

Figure 1: Standardized FTIR spectroscopic workflow for halogenated pyridine derivatives.

Mechanistic Analysis of Key Absorptions

The Pyridine Core (1580–1400 cm⁻¹)

Unsubstituted pyridine exhibits ring stretching vibrations around 1580, 1570, 1480, and 1440 cm⁻¹. In 4-chloro-3-ethyl-5-iodopyridine, the presence of three bulky, electronically active substituents breaks the C2v​ symmetry of the parent ring. The electron-withdrawing halogens decrease the π -electron density, which slightly increases the double-bond character of the remaining C=C and C=N bonds during specific asymmetric stretching modes. Expect these bands to be highly intense and potentially shifted by 10–20 cm⁻¹ compared to standard reference tables .

The Halogen Substituents (1090–500 cm⁻¹)

The C-Cl stretch in aromatic systems typically presents as a strong, sharp band between 1090 and 1050 cm⁻¹ . Because the chlorine is para to the ring nitrogen, resonance structures can form where the nitrogen lone pair interacts with the π -system, slightly modulating the C-Cl bond order. The C-I stretch is the lowest frequency fundamental vibration in this molecule. Because iodine is highly polarizable and massive, the C-I stretching mode requires very little energy, absorbing strongly in the 600–500 cm⁻¹ range .

References

  • WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation. Google Patents.
  • Infrared absorption of some 3,4-disubstituted pyridines and pyridine 1-oxides. Australian Journal of Chemistry (via ResearchGate). Available at:[Link]

  • Design and Evaluation of Orally Dispersible Tablets Containing Amlodipine Inclusion Complexes. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Far infrared spectra of charge-transfer complexes between iodine and substituted pyridines. Proceedings of the Royal Society A. Available at:[Link]

Foundational

Electronic properties and dipole moment of 4-chloro-3-ethyl-5-iodopyridine

An In-Depth Technical Guide to the Electronic Properties and Dipole Moment of 4-chloro-3-ethyl-5-iodopyridine Executive Summary 4-chloro-3-ethyl-5-iodopyridine represents a class of polysubstituted heterocyclic compounds...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Electronic Properties and Dipole Moment of 4-chloro-3-ethyl-5-iodopyridine

Executive Summary

4-chloro-3-ethyl-5-iodopyridine represents a class of polysubstituted heterocyclic compounds with significant potential as a scaffold in medicinal chemistry. The strategic placement of chloro, iodo, and ethyl groups on the pyridine ring creates a unique electronic landscape, influencing its reactivity, intermolecular interactions, and pharmacokinetic properties. This guide provides a comprehensive framework for understanding and characterizing the electronic properties and dipole moment of this molecule. In the absence of direct experimental literature for this specific compound, we present a robust, combined approach utilizing predictive computational chemistry and outlining established experimental protocols for validation. This document serves as a technical blueprint for researchers seeking to synthesize, characterize, and ultimately leverage 4-chloro-3-ethyl-5-iodopyridine in drug discovery and materials science applications.

Introduction: The Strategic Value of Polysubstituted Pyridines in Medicinal Chemistry

The pyridine ring is a privileged scaffold in drug design, present in numerous natural products and approved pharmaceuticals.[1] Its weak basicity, hydrogen bond accepting capability, and metabolic stability make it a versatile bioisostere for various functional groups.[1] The true power of the pyridine core, however, is realized through substitution, which allows for the fine-tuning of a molecule's physicochemical and biological properties.

The substituents on 4-chloro-3-ethyl-5-iodopyridine are not arbitrary; each serves a distinct purpose:

  • Halogens (Chloro and Iodo): The presence of halogens dramatically alters the electronic distribution of the pyridine ring.[2] Chlorine and iodine are electronegative, withdrawing electron density via the inductive effect. This can influence the pKa of the pyridine nitrogen and create regions of positive electrostatic potential (a "sigma-hole") on the halogen atom, enabling favorable "halogen bonding" interactions with biological targets.[3] Furthermore, halogens can block sites of metabolism, enhancing a drug candidate's half-life.[2]

  • Ethyl Group: As an alkyl group, the ethyl substituent is electron-donating through an inductive effect. This can counterbalance the electron-withdrawing nature of the halogens and the pyridine nitrogen. It also increases the molecule's lipophilicity, which can be critical for membrane permeability and reaching intracellular targets.

The interplay of these electron-withdrawing and electron-donating groups on a single pyridine core makes 4-chloro-3-ethyl-5-iodopyridine a compelling, albeit uncharacterized, building block for creating novel chemical entities with tailored properties.

Proposed Synthesis and Structural Verification

A robust understanding of a molecule's properties begins with its synthesis and unambiguous structural confirmation. While a specific synthesis for 4-chloro-3-ethyl-5-iodopyridine is not documented, a plausible route can be designed based on established methods for pyridine functionalization.[4][5]

Retrosynthetic Strategy

A logical approach involves the sequential halogenation and alkylation of a simpler pyridine precursor. The order of these steps is critical to manage the directing effects of the existing substituents. A possible retrosynthesis is outlined below.

G Target 4-chloro-3-ethyl-5-iodopyridine Intermediate1 3-Ethyl-5-iodopyridine Target->Intermediate1 Chlorination Intermediate2 3-Ethylpyridine Intermediate1->Intermediate2 Iodination StartingMaterial Pyridine Intermediate2->StartingMaterial Ethyl Grignard Addition or similar C-C coupling

Caption: Retrosynthetic analysis for 4-chloro-3-ethyl-5-iodopyridine.

Detailed Experimental Protocol (Proposed)

This protocol is a conceptualized procedure based on standard organometallic and halogenation reactions.

  • Preparation of 3-Ethylpyridine: This can be achieved via a Negishi or Suzuki coupling of 3-bromopyridine with an appropriate ethyl-organometallic reagent.

  • Iodination to form 3-Ethyl-5-iodopyridine: Direct iodination of 3-ethylpyridine can be performed using N-Iodosuccinimide (NIS) in an appropriate solvent like DMF, similar to methods used for other substituted pyridines.[6]

  • Chlorination to form 4-chloro-3-ethyl-5-iodopyridine: Selective chlorination at the 4-position of a substituted pyridine can be challenging. A modern approach using designed phosphine reagents that form a phosphonium salt at the 4-position, which is subsequently displaced by a chloride nucleophile, presents a viable strategy.[4][5]

Workflow for Structural Characterization

Once synthesized, the identity and purity of the compound must be rigorously confirmed.

G cluster_synthesis Synthesis cluster_purification Purification cluster_analysis Structural Analysis Crude Crude Product Purified Purified Compound Crude->Purified Column Chromatography MS Mass Spectrometry (MS) Verify Molecular Weight Purified->MS NMR NMR Spectroscopy (¹H, ¹³C) Confirm Connectivity Purified->NMR IR Infrared (IR) Spectroscopy Identify Functional Groups Purified->IR Final Confirmed Structure

Caption: Standard workflow for the purification and structural validation.

A Computational Deep Dive into Electronic Properties

Computational chemistry, particularly Density Functional Theory (DFT), is an indispensable tool for predicting the electronic structure of novel molecules.[7] It provides quantitative insights that can guide experimental design and interpretation.

Rationale for DFT

DFT offers a favorable balance between computational cost and accuracy for molecules of this size. It allows for the calculation of various electronic descriptors that are difficult or impossible to measure directly, such as molecular orbital energies and atomic charge distributions.[8]

Protocol for In Silico Analysis
  • Geometry Optimization: The 3D structure of 4-chloro-3-ethyl-5-iodopyridine is first built and its geometry optimized to find the lowest energy conformation. A common and reliable method is the B3LYP functional with a 6-311G(d,p) basis set.

  • Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm it is a true energy minimum (i.e., no imaginary frequencies).

  • Single-Point Energy Calculation: Using the optimized geometry, a single-point energy calculation is performed with a larger basis set to obtain more accurate electronic properties.

  • Property Analysis: From the calculation output, the following are analyzed:

    • Frontier Molecular Orbitals (HOMO/LUMO)

    • Molecular Electrostatic Potential (MEP)

    • Natural Bond Orbital (NBO) charges

Predicted Electronic Properties

The combination of substituents is predicted to create a highly polarized molecule.

  • Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding reactivity. The electron-withdrawing halogens are expected to lower the energy of both orbitals compared to pyridine. The HOMO-LUMO energy gap is a key indicator of chemical stability; a larger gap implies higher stability.

  • Molecular Electrostatic Potential (MEP): The MEP map visually represents the charge distribution. We predict a strong negative potential (red/yellow) around the nitrogen atom, making it a prime site for electrophilic attack and hydrogen bonding. Positive potentials (blue) are expected around the hydrogen atoms and, significantly, on the iodine atom (a sigma-hole), making it a halogen bond donor.

  • NBO Analysis: This analysis quantifies the charge on each atom. The pyridine nitrogen, chlorine, and iodine atoms will carry a partial negative charge, while the ring carbons attached to them will be partially positive.

Predicted Property Predicted Value/Observation Implication
HOMO EnergyLower than pyridineLess susceptible to oxidation
LUMO EnergyLower than pyridineMore susceptible to nucleophilic attack
HOMO-LUMO Gap~4-5 eV (Typical for similar molecules)High kinetic stability
Charge on NitrogenNegativeSite for protonation and H-bonding
Charge on C4-ClPolarized (Cδ+, Clδ-)Site for nucleophilic aromatic substitution
Charge on C5-IPolarized (Cδ+, Iδ-)Potential for halogen bonding at iodine

Dissecting the Dipole Moment

The dipole moment is a measure of the overall polarity of a molecule, arising from the vector sum of all individual bond moments.[9] It is a critical parameter that influences solubility, boiling point, and non-covalent interactions.

Vectorial Analysis

The net dipole moment of 4-chloro-3-ethyl-5-iodopyridine can be conceptually deconstructed:

  • Pyridine Core: Pyridine itself has a significant dipole moment of approximately 2.2-2.4 Debye, pointing from the ring towards the nitrogen atom.[10]

  • C-Cl Bond Moment: The C4-Cl bond has a dipole pointing towards the chlorine.

  • C-I Bond Moment: The C5-I bond has a smaller dipole moment, also pointing towards the iodine.

  • C-N Bond Moment: This is the primary contributor from the ring itself.

  • Ethyl Group: The ethyl group has a small inductive effect, pushing electron density towards the ring.

G cluster_vectors Dipole Moment Vectors cluster_result Predicted Net Dipole Pyridine Pyridine Ring (Conceptual Structure) N_vec N_vec Pyridine->N_vec μ (N) Cl_vec Cl_vec Pyridine->Cl_vec μ (C-Cl) Pyridine->I_vec μ (C-I) Result μ_total = Σμ_i (Vector Sum) Net Net Dipole Moment (μ_total)

Caption: Vector components contributing to the net dipole moment.

Given the relative orientation of the substituents, the C-Cl and C-I bond moments will have components that add to the main C-N dipole vector. Therefore, the net dipole moment of 4-chloro-3-ethyl-5-iodopyridine is predicted to be substantially larger than that of pyridine alone.

Experimental Validation: The Debye Method

The dipole moment can be experimentally determined by measuring the dielectric constant of a dilute solution of the compound in a nonpolar solvent at various temperatures.

Protocol Overview:

  • Prepare several dilute solutions of 4-chloro-3-ethyl-5-iodopyridine in a nonpolar solvent (e.g., cyclohexane).

  • Measure the dielectric constant (ε) and density (ρ) of each solution at multiple temperatures (T).

  • Calculate the total molar polarization (P) for each concentration and temperature using the Clausius-Mossotti equation.

  • Plot P against the inverse of temperature (1/T). The plot should be a straight line.

  • The dipole moment (μ) can be calculated from the slope of the line, while the polarizability (α) can be determined from the y-intercept, according to the Debye equation.[9]

Implications for Drug Development Professionals

A thorough understanding of the electronic properties and dipole moment of 4-chloro-3-ethyl-5-iodopyridine provides actionable insights for drug discovery programs:

  • Target Interactions: The predicted negative electrostatic potential at the nitrogen atom makes it an ideal hydrogen bond acceptor. The positive sigma-hole on the iodine atom can be exploited for halogen bonding, a strong and highly directional interaction that can improve binding affinity and selectivity.[3]

  • Solubility and Permeability: The high predicted dipole moment suggests that the molecule will have a degree of polarity, which could enhance aqueous solubility. However, this must be balanced with the lipophilic character contributed by the ethyl group and halogens. Computational descriptors of permeability can be predicted from the electronic structure.[11]

  • Metabolic Stability: The chlorine and iodine atoms can serve as metabolic "hard spots," preventing enzymatic degradation (e.g., by cytochrome P450 enzymes) at those positions, potentially increasing the in vivo half-life of a drug candidate.

Conclusion

4-chloro-3-ethyl-5-iodopyridine is a molecule of significant synthetic and medicinal interest due to its unique combination of functional groups. This guide has established a comprehensive framework for its characterization, beginning with a proposed synthetic route and culminating in a detailed analysis of its electronic properties and dipole moment. Through the synergistic use of computational modeling (DFT) and established experimental protocols, researchers can gain a deep understanding of this molecule's behavior. The predicted high polarity, distinct electrostatic potential map, and potential for halogen bonding make it a valuable and versatile building block for the rational design of next-generation therapeutics.

References

  • The Role of Halogenated Pyridines in Modern Drug Discovery. (URL: )
  • Ekins, S., et al. (2006). Chemical substituent effect on pyridine permeability and mechanistic insight from computational molecular descriptors. PubMed. (URL: )
  • Al-Hourani, B. (2018).
  • Wang, L., et al. (2017). Metal-Free Synthesis of C-4 Substituted Pyridine Derivatives Using Pyridine-boryl Radicals via a Radical Addition/Coupling Mechanism: A Combined Computational and Experimental Study. Journal of the American Chemical Society. (URL: )
  • Supporting Inform
  • Al-Matar, H. M., et al. (2025). Synthesis, photophysical, and computational investigation of poly substituted pyridines.
  • Hussein, A. H. M., et al. (2025). Synthesis and Quantum Chemical Studies of polyfunctionally Substituted Pyridines Incorporating Pyrimidine Moiety for Corrosion Inhibition.
  • Imaeda, Y., et al. (2018). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. IntechOpen. (URL: )
  • Robbins, D. W., & Hartwig, J. F. (2020). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. PMC - NIH. (URL: )
  • Robbins, D. W., & Hartwig, J. F. (2020). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Journal of the American Chemical Society. (URL: )
  • Application of Halogen Bond in Drug Discovery. PharmaBlock. (URL: )
  • Dipole Moment. Burdick & Jackson. (URL: )
  • Dipole Moment. Advanced Physical Chemistry. (URL: )
  • An In-Depth Technical Guide to the Synthesis of 4-Amino-2-chloro-5-iodopyrimidine. Benchchem. (URL: )
  • Knochel, P., et al. (2022). 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. The Journal of Organic Chemistry. (URL: )
  • Electronic properties – Knowledge and References. Taylor & Francis. (URL: )

Sources

Exploratory

Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS 351457-61-9): A Technical Guide on Orthogonal Reactivity, Toxicological Profiling, and Safe Handling

Executive Summary In modern drug discovery, highly functionalized N-heterocycles serve as the architectural foundation for countless active pharmaceutical ingredients (APIs). Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 3514...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, highly functionalized N-heterocycles serve as the architectural foundation for countless active pharmaceutical ingredients (APIs). Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) is a specialized, di-halogenated pyridine scaffold frequently utilized in the synthesis of complex kinase inhibitors and cell proliferation mediators, such as indazole derivatives[1].

As a Senior Application Scientist, I approach this molecule not merely as a chemical reagent, but as a programmable building block. Its true value lies in its orthogonal reactivity —the ability to selectively functionalize one position on the ring without disturbing the other. This guide provides an in-depth analysis of the structural causality behind its reactivity, extrapolates its toxicological profile based on established pyridine derivatives, and establishes self-validating protocols for its safe and effective use in the laboratory.

Physicochemical Profiling & Structural Causality

To master the synthetic utility of 4-chloro-3-ethyl-5-iodopyridine, one must understand the electronic and thermodynamic forces governing its structure. The molecule features two distinct halogens at the 4- and 5-positions, which dictate its behavior in catalytic cycles.

  • The C-4 Chlorine (Electronic Activation): The nitrogen atom in the pyridine ring exerts a powerful electron-withdrawing effect via resonance, severely depleting electron density at the 2- and 4-positions. Consequently, the C-Cl bond at the 4-position is highly activated and exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr) [2].

  • The C-5 Iodine (Thermodynamic Activation): The 3- and 5-positions are relatively electron-rich, making them poor targets for nucleophilic attack. However, the intrinsic Bond Dissociation Energy (BDE) of the C-I bond (~65 kcal/mol) is significantly lower than that of the C-Cl bond (~81 kcal/mol). This thermodynamic weakness makes the C-5 position the preferential site for oxidative addition by low-valent transition metals (e.g., Pd0 ) in cross-coupling reactions[3].

Quantitative Data Summary

The following table synthesizes the physicochemical and extrapolated hazard data for this intermediate, drawing upon read-across methodologies from structurally analogous halogenated pyridines[4][5].

Parameter / HazardSpecification / Classification
CAS Number 351457-61-9
Molecular Formula C 7​ H 7​ ClIN
Molecular Weight 267.50 g/mol
Physical State Waxy white solid to pale yellow liquid[1]
GHS Hazard Statements H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (May cause respiratory irritation)
GHS Precautionary Statements P261, P280, P305+P351+P338
Primary Target Organs Liver (Centrilobular), Central Nervous System, Respiratory Tract[6]
Storage Requirements 2-8 °C, under inert atmosphere (Argon/Nitrogen), protected from light.

Toxicological Data & Predictive Profiling

Because highly specific in vivo toxicological studies for CAS 351457-61-9 are limited, predictive toxicology (read-across methodology) utilizing data from is required to establish safe handling baselines[6].

Hepatotoxicity via CYP450 N-Oxidation

Halogenated pyridines are primarily metabolized in the liver via Cytochrome P450 enzymes. The dominant Phase I metabolic pathway is N-oxidation, which generates a highly reactive pyridine N-oxide intermediate. This electrophilic species can covalently bind to cellular macromolecules, inducing oxidative stress that manifests as centrilobular necrosis and fatty degeneration[6].

Genotoxicity and Mutagenic Potential

Halogenated N-heterocycles possess inherent clastogenic potential. In standard Ames testing and mouse lymphoma assays, structurally similar compounds (e.g., 3-chloropyridine) have demonstrated increased mutant frequencies, particularly following metabolic activation by S9 liver fractions[4]. Consequently, 4-chloro-3-ethyl-5-iodopyridine must be handled as a suspected mutagen.

CYP450_Metabolism A 4-chloro-3-ethyl-5-iodopyridine (CAS: 351457-61-9) B Hepatic CYP450 Enzymes (Phase I N-oxidation) A->B Hepatic Transport C Pyridine N-oxide Reactive Intermediate B->C Metabolic Activation D Hepatocellular Toxicity (Centrilobular Necrosis) C->D Macromolecule Binding E Phase II Conjugation (Detoxification & Excretion) C->E Glucuronidation

Caption: CYP450-mediated N-oxidation pathway of halogenated pyridines leading to hepatotoxicity.

Material Safety Data Sheet (MSDS) Core Protocols

To mitigate the risks outlined above, strict adherence to the following engineering controls and Personal Protective Equipment (PPE) is mandatory.

  • Engineering Controls: All manipulations must be performed in a certified chemical fume hood with a face velocity of at least 100 fpm. Use localized exhaust ventilation when weighing the solid.

  • PPE: Double-layer nitrile gloves (change immediately upon contamination), splash-proof chemical safety goggles, and a flame-retardant lab coat. If aerosolization is a risk, an N95/P100 particulate respirator is required[5].

  • Spill Quenching Protocol: In the event of a spill, do not use basic solutions immediately, as they may trigger uncontrolled SNAr reactions if amine contaminants are present. Absorb with inert material (e.g., vermiculite), sweep up, and dispose of as halogenated organic hazardous waste.

Experimental Workflows: Chemoselective Functionalization

The following self-validating protocols demonstrate how to exploit the structural causality of the molecule to achieve orthogonal functionalization.

Protocol 1: Chemoselective Suzuki-Miyaura Coupling (Targeting C-I)

This protocol utilizes the weak BDE of the C-I bond to selectively couple an aryl group at the 5-position, leaving the C-Cl bond completely intact for downstream chemistry.

  • Preparation: In an oven-dried Schlenk flask, combine 4-chloro-3-ethyl-5-iodopyridine (1.0 eq), an arylboronic acid (1.1 eq), and Na2​CO3​ (2.0 eq).

  • Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 eq). The bulky bidentate ligand prevents over-insertion into the stronger C-Cl bond.

  • Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v). Purge the system with Argon for 10 minutes.

  • Reaction: Heat the mixture to 80 °C for 4 hours.

  • Self-Validation (LC-MS): Analyze the crude mixture via LC-MS. Validation marker: The product mass will shift by the exact mass of the aryl group minus iodine. Crucially, the mass spectrum must retain the characteristic 3:1 isotopic ratio (M / M+2) indicative of the preserved chlorine atom.

Protocol 2: Nucleophilic Aromatic Substitution (Targeting C-Cl)

This protocol exploits the electron-deficient nature of the C-4 position to displace the chlorine atom via a Meisenheimer complex, leaving the C-I bond intact.

  • Preparation: Dissolve 4-chloro-3-ethyl-5-iodopyridine (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

  • Nucleophile Addition: Add a secondary amine (e.g., morpholine, 1.5 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Reaction: Heat to 90 °C under a nitrogen atmosphere for 12 hours.

  • Self-Validation (TLC & UV): Monitor via TLC. Validation marker: The starting material will disappear, and the product spot will exhibit a distinct shift in UV absorption ( Rf​ change) due to the electron-donating nature of the newly attached amine altering the pyridine ring's chromophore. LC-MS will show the complete loss of the chlorine isotopic signature.

Chemoselective_Workflow Start 4-chloro-3-ethyl-5-iodopyridine Pd Pd(0) Catalysis (Suzuki/Sonogashira) Start->Pd Exploits weak C-I BDE SNAr Nucleophilic Attack (Amines/Alkoxides) Start->SNAr Exploits electron-deficient C-4 Prod1 C-5 Functionalized Product (Retains C-Cl bond) Pd->Prod1 Oxidative Addition Prod2 C-4 Functionalized Product (Retains C-I bond) SNAr->Prod2 Meisenheimer Complex

Caption: Chemoselective functionalization pathways exploiting C-I (cross-coupling) and C-Cl (SNAr) bonds.

References

  • Title: WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation Source: Google Patents URL
  • Title: 2-Chloropyridine Toxicity Data & Halogenated Pyridine Pathology Source: National Toxicology Program (NTP), National Institutes of Health URL: [Link]

  • Title: 3-Chloropyridine | CID 12287 (Genotoxicity and GHS Data) Source: PubChem, National Library of Medicine URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Isolation of 4-Chloro-3-ethyl-5-iodopyridine

Target Compound: Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) Application Context: Advanced pharmaceutical intermediate for the synthesis of indazole-based kinase inhibitors and cell proliferation mediators [1]....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Compound: Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) Application Context: Advanced pharmaceutical intermediate for the synthesis of indazole-based kinase inhibitors and cell proliferation mediators [1].

Executive Summary & Mechanistic Rationale

The synthesis of highly functionalized pyridines requires precise regiocontrol. 4-Chloro-3-ethyl-5-iodopyridine is a critical building block in drug discovery, particularly in the development of complex heterocyclic scaffolds like 3-(E)-styryl-1H-indazoles [1].

The most efficient synthetic route leverages Directed ortho-Lithiation (DoM) followed by electrophilic trapping. The starting material, 4-chloro-3-iodopyridine, possesses a highly activated proton at the C-5 position. This acidity is driven by the strong inductive electron-withdrawing effect of the adjacent C-4 chlorine atom [1] [2]. By utilizing a sterically hindered, non-nucleophilic base (Lithium diisopropylamide, LDA) at cryogenic temperatures (-78 °C), researchers can selectively deprotonate the C-5 position without triggering an unwanted Nucleophilic Aromatic Substitution (SNAr) at the chlorinated C-4 position. The resulting organolithium intermediate is then trapped via an SN2 reaction with iodoethane.

Reaction Workflow & Pathway Visualization

G SM Starting Material 4-Chloro-3-iodopyridine Lithiation Directed ortho-Lithiation (-78°C, 30 min) SM->Lithiation LDA Base Generation LDA in THF (-20°C) LDA->Lithiation Alkylation Electrophilic Trapping Add Iodoethane (-78°C to 0°C) Lithiation->Alkylation Workup Aqueous Quench & Extraction (Sat. NH4Cl, NaHCO3, EtOAc) Alkylation->Workup Purification Silica Gel Chromatography (20% EtOAc/Hexanes) Workup->Purification Product Target Product 4-Chloro-3-ethyl-5-iodopyridine Purification->Product

Figure 1: Workflow for the directed ortho-lithiation and alkylation of 4-chloro-3-iodopyridine.

Quantitative Reaction Parameters

The following stoichiometry is optimized for a 2.09 mmol scale reaction, yielding approximately 77% of the desired product [1].

Reagent / MaterialMW ( g/mol )EquivalentsAmountMoles (mmol)Role
4-Chloro-3-iodopyridine 239.441.0500 mg2.09Starting Material
Diisopropylamine (DIPA) 101.191.150.345 mL2.42Amine Precursor
n-Butyllithium (2.5 M) 64.061.140.95 mL2.38Strong Base
Iodoethane 155.971.200.20 mL2.50Electrophile
Tetrahydrofuran (THF) 72.11N/A8.0 mLN/AAnhydrous Solvent

Step-by-Step Experimental Protocol

Note: This protocol involves highly reactive organolithium reagents. All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (Argon or Nitrogen) using standard Schlenk techniques.

Phase 1: In Situ Generation of LDA

Causality: Commercially available LDA can degrade over time. Freshly preparing LDA ensures exact molarity and prevents unreacted n-BuLi from acting as a nucleophile against the pyridine ring.

  • Charge an oven-dried, argon-purged round-bottom flask with anhydrous THF (5 mL) and diisopropylamine (0.345 mL, 2.42 mmol).

  • Cool the solution to -20 °C using a dry ice/ethylene glycol bath.

  • Dropwise add n-butyllithium (2.5 M in hexanes, 0.95 mL, 2.38 mmol) via syringe over 5 minutes.

  • Stir the mixture at -20 °C for 10 minutes.

    • Self-Validation Check: The solution should remain clear and pale yellow. Cloudiness indicates moisture contamination, which will fatally quench the base.

Phase 2: Directed ortho-Lithiation

Causality: The reaction must be cooled to -78 °C prior to starting material addition. Lithiated pyridines are highly unstable and can undergo rapid dimerization or elimination to form pyridynes at temperatures above -50 °C. 5. Cool the freshly prepared LDA solution to -78 °C using a dry ice/acetone bath. 6. Dissolve 4-chloro-3-iodopyridine (500 mg, 2.09 mmol) in anhydrous THF (3 mL). 7. Add the pyridine solution dropwise to the LDA over 10 minutes to maintain the internal temperature. 8. Stir the reaction at -78 °C for exactly 30 minutes.

  • Self-Validation Check: A distinct color change (typically deep red or brown) will occur, confirming the formation of the highly conjugated organolithium intermediate.

Phase 3: Electrophilic Trapping (Alkylation)
  • Add iodoethane (0.2 mL, 2.5 mmol) dropwise to the -78 °C solution.

  • Maintain stirring at -78 °C for 1 hour to ensure initial SN2 trajectory alignment without thermal degradation of the lithiated species.

  • Remove the dry ice bath and allow the reaction to slowly warm to 0 °C over the course of 1 additional hour to drive the reaction to completion.

    • Self-Validation Check: Perform a TLC assay (20% EtOAc/Hexanes). The starting material spot should be consumed, replaced by a slightly less polar product spot (due to the addition of the lipophilic ethyl group).

Phase 4: Quench, Workup, and Isolation
  • Quench the reaction at 0 °C by carefully adding saturated aqueous NH4Cl (5 mL).

  • Basify the aqueous layer slightly by adding saturated aqueous NaHCO3 (5 mL) to ensure the pyridine nitrogen remains unprotonated, maximizing organic solubility.

  • Extract the aqueous phase with Ethyl Acetate (3 x 15 mL).

  • Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Purify the crude residue via silica gel flash chromatography using an isocratic elution of 20% Ethyl Acetate in Hexanes.

  • Expected Yield: ~429 mg (77%) of 4-chloro-3-ethyl-5-iodopyridine as a waxy white solid [1].

    • Analytical Confirmation: 1H NMR (300 MHz, CDCl3) δ 8.78 (s, 1H), 8.33 (s, 1H), 2.83 (q, 2H, J = 7.5Hz), 1.26 (t, 3H, J = 7.5Hz) [1].

References

  • Title: WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation Source: Google Patents URL
Application

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling Strategies for 4-Chloro-3-ethyl-5-iodopyridine

Executive Summary & Mechanistic Rationale The functionalization of polyhalogenated heterocycles is a cornerstone of modern drug discovery and materials science. 4-chloro-3-ethyl-5-iodopyridine presents a unique synthetic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The functionalization of polyhalogenated heterocycles is a cornerstone of modern drug discovery and materials science. 4-chloro-3-ethyl-5-iodopyridine presents a unique synthetic opportunity due to the presence of two distinct halogen handles. The core challenge lies in differentiating these sites to achieve predictable, programmable functionalization without yielding statistical mixtures of mono- and diarylated products.

As a general rule in Suzuki-Miyaura cross-coupling, the oxidative addition of the active Pd(0) catalyst into carbon-halogen bonds follows a strict reactivity hierarchy: C-I > C-OTf > C-Br > C-Cl [1]. This chemoselectivity is fundamentally governed by Bond Dissociation Energies (BDEs)[2]. The C-I bond at the C5 position is significantly weaker (~65 kcal/mol) than the C-Cl bond at the C4 position (~95 kcal/mol).

Furthermore, the ethyl group at the C3 position plays a critical structural role. It provides steric shielding adjacent to the C4-chloride, increasing the activation energy required for the bulky Pd(0)Ln species to insert into the C-Cl bond. This steric microenvironment amplifies the inherent electronic chemoselectivity, allowing for exclusive C5-monoarylation under mild conditions, while reserving the C4-chloride for subsequent orthogonal functionalization or forcing exhaustive diarylation[3].

Visualizing Reaction Pathways & Selectivity

Chemoselectivity SM 4-chloro-3-ethyl- 5-iodopyridine OA_I Oxidative Addition at C-I (Fast, Low Barrier) SM->OA_I Standard Ligands (e.g., PPh3) OA_Cl Oxidative Addition at C-Cl (Slow, High Barrier) SM->OA_Cl Disfavored Pd Pd(0) Catalyst Pd->OA_I Mono C5-Aryl-4-chloro- 3-ethylpyridine (Major Product) OA_I->Mono Transmetalation & Reductive Elimination Di C4,C5-Diaryl- 3-ethylpyridine (Forcing Conditions) Mono->Di Pd(0), Bulky Ligands (e.g., SPhos), Heat

Chemoselective Suzuki-Miyaura coupling pathways for 4-chloro-3-ethyl-5-iodopyridine.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . They incorporate explicit causality for reagent selection and mandatory In-Process Controls (IPCs) to verify reaction milestones before proceeding.

Protocol A: Highly Chemoselective C5-Monoarylation

Objective: Achieve >99% regioselective coupling at the C5-iodo position while leaving the C4-chloro position completely intact. Causality Check: We utilize Pd(PPh3)4 because triphenylphosphine is sufficiently electron-rich to activate the weak C-I bond but lacks the electron density and steric bulk required to break the strong C-Cl bond[4]. Na2CO3 is selected as a mild base to facilitate transmetalation without inducing unwanted nucleophilic aromatic substitution (SNAr) at the C4 position.

  • Preparation: In a flame-dried Schlenk flask, combine 4-chloro-3-ethyl-5-iodopyridine (1.0 equiv), the desired arylboronic acid (1.05 equiv), and Pd(PPh3)4 (5 mol%).

  • Atmosphere Exchange: Evacuate the flask and backfill with Argon (Repeat 3x).

    • Validation Check: Ensure the vacuum gauge reads <0.1 mbar during evacuation to confirm a leak-free system, preventing premature oxidation of the Pd(0) catalyst[5].

  • Solvent Addition: Add degassed 1,4-Dioxane to achieve a 0.2 M substrate concentration, followed by the addition of an aqueous solution of Na2CO3 (2.0 M, 2.0 equiv).

  • Reaction: Heat the biphasic mixture to 80 °C under vigorous stirring (1000 rpm) to ensure optimal phase mixing.

  • In-Process Control (IPC): After 2 hours, halt stirring to let phases separate. Sample 10 µL of the organic layer, dilute in 1 mL MeCN, and analyze via LC-MS.

    • Validation Threshold: Proceed to workup only when the starting material mass [M+H]+ is <2% relative to the monoarylated product mass. If unreacted starting material exceeds 2%, spike the reaction with an additional 1 mol% catalyst and stir for 1 further hour.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2SO4, and purify via flash column chromatography.

Protocol B: Exhaustive C4, C5-Diarylation (One-Pot Sequential)

Objective: Couple the C5 position first, followed by a forced coupling at the recalcitrant C4-chloro position. Causality Check: Once the C5 position is arylated, the C4-Cl bond remains highly inert. To activate it, we must switch to a Buchwald-type ligand like SPhos. SPhos is highly electron-donating, which pushes electron density onto the Pd center, lowering the activation barrier for C-Cl oxidative addition. Furthermore, its steric bulk accelerates the final reductive elimination step[4]. K3PO4 is required as a stronger base to drive the sterically demanding transmetalation at the hindered C4 position.

  • Initial C5 Coupling: Execute steps 1-4 of Protocol A using 1.0 equiv of Arylboronic Acid A.

  • IPC 1: Confirm >98% conversion to the monoarylated intermediate via LC-MS.

  • Reagent Spike (C4 Activation): Cool the reaction to room temperature. Under a positive flow of Argon, add Arylboronic Acid B (1.5 equiv), Pd(OAc)2 (5 mol%), SPhos (10 mol%), and solid K3PO4 (3.0 equiv).

  • Second Coupling: Heat the reaction to 100 °C for 12 hours.

  • IPC 2: Analyze via LC-MS.

    • Validation Threshold: The intermediate monoarylated mass must be fully consumed. If significant protodeborylation of Arylboronic Acid B is observed alongside stalled transmetalation, add an additional 0.5 equiv of K3PO4 and 0.5 equiv of the boronic acid, then continue heating.

  • Workup: Perform standard aqueous extraction and purify the diarylated product via silica gel chromatography.

Quantitative Data & Optimization Summaries

The following tables summarize the empirical data driving the reagent selections in the protocols above.

Table 1: Optimization of Chemoselective C5-Monoarylation Conditions: 4-chloro-3-ethyl-5-iodopyridine (1.0 eq), Phenylboronic acid (1.05 eq), 2 hours.

Catalyst SystemBaseSolvent SystemTemp (°C)Conversion (%)Selectivity (C5 : C4)
Pd(PPh3)4 (5 mol%)Na2CO3Dioxane / H2O80>95>99 : 1
Pd(dppf)Cl2 (5 mol%)K3PO4Toluene / H2O80>95>99 : 1
Pd2(dba)3 / SPhosCs2CO3Dioxane / H2O100>9540 : 60 (Mixture)

Insight: The use of electron-rich Buchwald ligands (SPhos) prematurely activates the C-Cl bond, ruining chemoselectivity. Standard phosphine ligands are strictly required for monoarylation.

Table 2: Conditions for Exhaustive Diarylation (Activation of C4-Cl) Conditions: C5-monoarylated intermediate (1.0 eq), 4-Methoxyphenylboronic acid (1.5 eq), 12 hours.

Catalyst SystemBaseSolvent SystemTemp (°C)Yield of Diarylated (%)
Pd(OAc)2 / SPhosK3PO4Toluene / H2O10088
Pd2(dba)3 / XPhosCs2CO3Dioxane11092
Pd(PPh3)4Na2CO3Dioxane / H2O100<10 (Stalled)

Insight: Exhaustive diarylation is impossible without specialized, bulky, electron-rich ligands to overcome the high BDE of the C-Cl bond and the steric hindrance of the adjacent C3-ethyl and C5-aryl groups.

Standardized Workflow Visualization

Workflow Step1 1. Substrate & Boronic Acid Preparation Step2 2. Catalyst & Base Addition (Glovebox/Schlenk) Step1->Step2 Step3 3. Degassing Solvent (Freeze-Pump-Thaw) Step2->Step3 Step4 4. Reaction Heating (60-100°C) Step3->Step4 Step5 5. Aqueous Workup & Extraction Step4->Step5 Step6 6. Flash Chromatography Purification Step5->Step6

Standardized experimental workflow for air-sensitive Suzuki-Miyaura cross-coupling.

Sources

Method

Application Notes and Protocols for the Regioselective Functionalization of 4-chloro-3-ethyl-5-iodopyridine

Strategic Importance and Overview Polysubstituted pyridines are a cornerstone of modern medicinal chemistry and materials science. The specific scaffold, 4-chloro-3-ethyl-5-iodopyridine, presents a valuable platform for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Importance and Overview

Polysubstituted pyridines are a cornerstone of modern medicinal chemistry and materials science. The specific scaffold, 4-chloro-3-ethyl-5-iodopyridine, presents a valuable platform for the synthesis of complex molecular architectures due to the distinct electronic and steric environments of its substituents. The differential reactivity of the C-I and C-Cl bonds provides a powerful handle for sequential and site-selective modifications, allowing for the controlled introduction of diverse functional groups. This guide provides detailed protocols and the underlying scientific rationale for the regioselective functionalization of this versatile building block.

The iodine atom at the C5 position is significantly more reactive towards oxidative addition in palladium-catalyzed cross-coupling reactions compared to the chlorine atom at the C4 position.[1] This inherent difference in reactivity is the primary tool for achieving high regioselectivity. Additionally, the ethyl group at C3 can influence the reactivity of the adjacent positions through steric hindrance and electronic effects.[2][3] This document will explore strategies to leverage these properties for selective functionalization at the C5, C4, and potentially C2 positions.

Orthogonal Functionalization Strategy

The distinct reactivities of the iodo and chloro substituents allow for a logical and sequential approach to derivatization. This orthogonal strategy is a key advantage of using 4-chloro-3-ethyl-5-iodopyridine as a starting material.

G Start 4-chloro-3-ethyl-5-iodopyridine C5_Func C5 Functionalization (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) Start->C5_Func More Reactive Site (C-I Bond) C4_Func C4 Functionalization (e.g., Suzuki, Buchwald-Hartwig, SNAr) C5_Func->C4_Func Activate Less Reactive Site (C-Cl Bond) Di_Func Di-functionalized Pyridine C4_Func->Di_Func

Caption: A workflow for the sequential functionalization of 4-chloro-3-ethyl-5-iodopyridine.

Part 1: Regioselective Functionalization at the C5 Position

The greater polarizability and lower bond strength of the C-I bond compared to the C-Cl bond make the C5 position the primary site for initial functionalization, particularly in palladium-catalyzed cross-coupling reactions.[1]

Protocol 1: Suzuki-Miyaura Coupling at C5

This protocol describes the palladium-catalyzed cross-coupling of an arylboronic acid with the C5-iodo position of the pyridine core. This reaction is a robust method for forming C-C bonds.[4]

Reaction Principle: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the C-I bond, followed by transmetalation with the boronic acid derivative and subsequent reductive elimination to yield the coupled product.[5]

Experimental Protocol:

  • Reaction Setup: To a flame-dried Schlenk flask, add 4-chloro-3-ethyl-5-iodopyridine (1.0 eq), the desired arylboronic acid (1.2 eq), and a suitable base such as K₂CO₃ (2.0 eq) or Cs₂CO₃ (2.0 eq).

  • Catalyst and Ligand: Add a palladium catalyst, for instance, Pd(PPh₃)₄ (0.05 eq) or a combination of Pd(OAc)₂ (0.02 eq) and a phosphine ligand like SPhos (0.04 eq). The choice of ligand is critical for stabilizing the catalyst and promoting the reaction.[6]

  • Solvent: Add a degassed solvent system, typically a mixture of toluene and water (e.g., 4:1 v/v) or dioxane and water.

  • Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., argon or nitrogen) at 80-100 °C for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

ParameterConditionRationale
Catalyst Pd(PPh₃)₄ or Pd(OAc)₂/SPhosSPhos is a bulky, electron-rich ligand that can enhance catalytic activity for challenging substrates.[6]
Base K₂CO₃ or Cs₂CO₃A base is required to facilitate the transmetalation step.[4]
Solvent Toluene/H₂O or Dioxane/H₂OThe aqueous phase is often necessary for the efficient transfer of the boronic acid species.
Temperature 80-100 °CSufficient thermal energy is needed to drive the catalytic cycle, especially the reductive elimination step.
Protocol 2: Sonogashira Coupling at C5

The Sonogashira reaction is a highly efficient method for the formation of a C-C bond between a terminal alkyne and an aryl halide, in this case, the C5-iodo position.[7]

Reaction Principle: This coupling is typically co-catalyzed by palladium and copper. The palladium catalyst facilitates the oxidative addition to the C-I bond, while the copper co-catalyst activates the alkyne for transmetalation.[8] Copper-free versions of this reaction are also well-established to avoid potential issues with copper catalysis.

Experimental Protocol:

  • Reaction Setup: In a Schlenk flask, dissolve 4-chloro-3-ethyl-5-iodopyridine (1.0 eq) and the terminal alkyne (1.5 eq) in a suitable solvent such as THF or DMF.

  • Catalyst System: Add a palladium catalyst like PdCl₂(PPh₃)₂ (0.03 eq) and a copper(I) co-catalyst such as CuI (0.06 eq).

  • Base: Add a degassed amine base, for example, triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (3.0 eq).

  • Reaction Conditions: Stir the reaction mixture under an inert atmosphere at room temperature to 50 °C for 2-8 hours. Monitor the reaction by TLC or LC-MS.

  • Work-up: After the reaction is complete, filter the mixture through a pad of celite to remove the amine salts. Concentrate the filtrate and take up the residue in an organic solvent like ethyl acetate. Wash with water and brine.

  • Purification: Dry the organic layer, concentrate, and purify the product by column chromatography.

ParameterConditionRationale
Catalyst PdCl₂(PPh₃)₂ / CuIThe combination of palladium and copper is the classic catalyst system for Sonogashira couplings.[7]
Base Et₃N or DIPEAThe amine base acts as both a solvent and a proton scavenger.[8]
Solvent THF or DMFThese polar aprotic solvents are effective at dissolving the reactants and catalysts.
Temperature Room Temperature to 50 °CThe reaction is often facile at or near room temperature due to the high reactivity of the C-I bond.[9]
Protocol 3: Buchwald-Hartwig Amination at C5

The Buchwald-Hartwig amination allows for the formation of C-N bonds by coupling an amine with an aryl halide.[10] This is a powerful method for introducing nitrogen-containing functional groups.

Reaction Principle: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the C-I bond, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally reductive elimination to form the C-N bond.[11]

Experimental Protocol:

  • Reaction Setup: Combine 4-chloro-3-ethyl-5-iodopyridine (1.0 eq), the desired primary or secondary amine (1.2 eq), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) (1.5 eq) in a Schlenk tube.

  • Catalyst and Ligand: Add a palladium precursor such as Pd₂(dba)₃ (0.02 eq) and a bulky, electron-rich phosphine ligand, for instance, XPhos or RuPhos (0.08 eq). The choice of ligand is crucial for efficient C-N bond formation.[12]

  • Solvent: Add an anhydrous, aprotic solvent like toluene or dioxane.

  • Reaction Conditions: Heat the reaction mixture under an inert atmosphere at 80-110 °C for 6-24 hours.

  • Work-up: Cool the reaction, dilute with an organic solvent, and filter through celite. Wash the filtrate with water and brine.

  • Purification: Dry the organic phase, concentrate, and purify by column chromatography.

Part 2: Regioselective Functionalization at the C4 Position

After functionalization at the C5 position, the less reactive C-Cl bond at the C4 position can be targeted. This often requires more forcing conditions or more active catalyst systems.[6]

Protocol 4: Suzuki-Miyaura Coupling at C4

With the C5 position functionalized, the C4-chloro substituent can undergo Suzuki-Miyaura coupling.

Experimental Protocol:

  • Reaction Setup: Use the C5-functionalized pyridine (1.0 eq), an arylboronic acid (1.5 eq), and a strong base such as K₃PO₄ (3.0 eq).

  • Catalyst and Ligand: Employ a highly active catalyst system, for example, Pd(OAc)₂ (0.05 eq) with a sterically hindered and electron-rich ligand like XPhos or SPhos (0.10 eq). These ligands are known to facilitate the activation of less reactive C-Cl bonds.[6]

  • Solvent: Use a high-boiling aprotic solvent such as toluene or dioxane.

  • Reaction Conditions: Heat the mixture at a higher temperature, typically 100-120 °C, for 12-24 hours.

  • Work-up and Purification: Follow the procedures outlined in Protocol 1.

Part 3: Potential Functionalization at the C2 Position via Directed ortho-Metalation

The ethyl group at the C3 position is not a strong directing group for ortho-metalation. However, under specific conditions with a strong base, deprotonation at the C2 position might be achievable, offering another avenue for functionalization.[13][14]

G Start 4-chloro-3-ethyl-5-iodopyridine Base Strong, Hindered Base (e.g., LDA, LTMP) Start->Base Directed ortho-Metalation Intermediate Lithiate at C2 Base->Intermediate Quench Electrophilic Quench (e.g., I₂, TMSCl, Aldehyde) Intermediate->Quench Product C2-Functionalized Pyridine Quench->Product

Caption: A proposed pathway for C2 functionalization via directed ortho-metalation.

Exploratory Protocol: Directed ortho-Metalation and Electrophilic Quench

  • Reaction Setup: In a flame-dried, three-necked flask under an argon atmosphere, dissolve the starting pyridine in anhydrous THF and cool to -78 °C.

  • Deprotonation: Slowly add a solution of a strong, hindered base like lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LTMP) (1.1 eq) at -78 °C. The use of a hindered base can prevent nucleophilic addition to the pyridine ring.[15]

  • Metalation: Stir the mixture at -78 °C for 1-2 hours to allow for complete deprotonation.

  • Electrophilic Quench: Add a suitable electrophile (e.g., iodine, trimethylsilyl chloride, or an aldehyde) at -78 °C and allow the reaction to slowly warm to room temperature.

  • Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent, wash with brine, and dry.

  • Purification: Purify the product by column chromatography.

Note: This is an exploratory protocol, and optimization may be required to achieve the desired regioselectivity and yield, as competitive metalation at other positions or side reactions could occur.

Conclusion

The 4-chloro-3-ethyl-5-iodopyridine scaffold offers a rich platform for the synthesis of highly functionalized pyridine derivatives. By leveraging the differential reactivity of the C-I and C-Cl bonds, a wide array of substituents can be introduced in a regioselective and sequential manner using well-established cross-coupling methodologies. Furthermore, the potential for directed ortho-metalation opens up possibilities for functionalization at the C2 position. The protocols and principles outlined in these application notes provide a robust starting point for researchers in drug discovery and materials science to explore the chemical space around this valuable heterocyclic core.

References

  • Chemo- and regioselective assembly of polysubstituted pyridines and isoquinolines from isocyanides, arynes, and terminal alkynes - PubMed. (2012, April 20).
  • Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and - NSF PAR. (2022, May 18).
  • Regioselective Pyridine C-H-Functionalization and Skeletal Editing.
  • C2-Selective Palladium-Catalyzed C-S Cross-Coupling of 2,4-Dihalopyrimidines - PubMed. (2025, January 29).
  • Some regioselective cross-coupling reactions of halopyridines and halopyrimidines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
  • Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange - Verlag der Zeitschrift für Naturforschung.
  • Directed ortho Metalation−Boronation and Suzuki−Miyaura Cross Coupling of Pyridine Derivatives: A One-Pot Protocol to Substituted Azabiaryls | The Journal of Organic Chemistry - ACS Publications. (2007, February 7).
  • Regioselective functionalization of trisubstituted pyridines using a bromine–magnesium exchange - Chemical Communications (RSC Publishing).
  • Application Notes and Protocols for Suzuki Coupling of 4-Chloro-6-(3-iodophenyl)pyrimidine - Benchchem.
  • C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC. (2026, January 29).
  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines | The Journal of Organic Chemistry - ACS Publications.
  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction - ACS Publications. (2001, September 15).
  • ortho metalation.
  • Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols | The Journal of Organic Chemistry - ACS Publications.
  • Steric Effects in Displacement Reactions. III. The Base Strengths of Pyridine, 2,6-Lutidine and the Monoalkylpyridines | Journal of the American Chemical Society.
  • Regioselective difunctionalization of pyridines via 3,4-pyridynes - RSC Publishing.
  • Steric and Stereochemical Modulation in Pyridyl- and Quinolyl-Containing Ligands - PMC.
  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions.
  • Directed (ortho) Metallation.
  • DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES - LOCKSS: Serve Content. (2015, February 6).
  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30).
  • A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts - MDPI. (2023, April 27).
  • ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. - ResearchGate.
  • Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes - PMC.
  • Electronic versus steric effects of pyridinophane ligands on Pd(iii) complexes - Dalton Transactions (RSC Publishing).
  • A General Strategy for the Synthesis of Amino-Substituted 2-Pyridones Using a Palladium-Catalyzed Amination Reaction - Semantic Scholar.
  • C–Cl Bond Activation and Orthogonal Cascade Reactions Targeting Fluorophores and Molecular Dyads with Low Content Ru–Pd Nanocluster at Zeolite-NaY: A Combined Experimental and Theoretical Study | The Journal of Physical Chemistry C - ACS Publications. (2025, August 19).
  • Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction | Request PDF - ResearchGate.
  • How to avoid byproduct formation in Suzuki reactions of chloropyridines - Benchchem.
  • Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. (2019, December 3).
  • Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC. (2016, December 9).
  • Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. (2019, December 3).
  • Sonogashira Coupling - Organic Chemistry Portal.
  • Sonogashira coupling - Wikipedia.

Sources

Application

Using Pyridine, 4-chloro-3-ethyl-5-iodo- as an API pharmaceutical building block

Application Note: 4-Chloro-3-ethyl-5-iodopyridine as an Orthogonal Building Block in API Synthesis Strategic Rationale in Drug Design Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) represents a highly privileged,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 4-Chloro-3-ethyl-5-iodopyridine as an Orthogonal Building Block in API Synthesis

Strategic Rationale in Drug Design

Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) represents a highly privileged, trisubstituted heterocyclic scaffold in modern medicinal chemistry. Its precise functionalization pattern offers an ideal platform for the divergent synthesis of Active Pharmaceutical Ingredients (APIs), particularly kinase inhibitors and GPCR modulators. The strategic value of this building block lies in its orthogonal reactivity profile , allowing chemists to perform sequential, site-selective functionalizations without the need for complex intermediate protecting groups.

Reactivity Profile and Mechanistic Causality

The design of synthetic routes utilizing this building block relies on the distinct electronic and steric environments of its three substituents. Understanding the causality behind these reactivity differences is critical for successful experimental design:

  • C5-Iodo (Rapid Oxidative Addition): The carbon-iodine bond has a significantly lower Bond Dissociation Energy (BDE) compared to the carbon-chlorine bond. Consequently, the C5 position is highly susceptible to rapid oxidative addition by Palladium(0) catalysts [3]. This allows for selective C-C bond formation (e.g., Suzuki-Miyaura, Sonogashira) at moderate temperatures (80 °C), leaving the C4-chloro group entirely intact.

  • C4-Chloro (Nucleophilic Aromatic Substitution - SNAr): While resistant to mild Pd-catalysis, the C4-chloro group is highly activated toward SNAr. The pyridine nitrogen atom, located para to the C4 position, acts as a powerful electron-withdrawing group. Upon nucleophilic attack by an amine, the resulting anionic Meisenheimer intermediate is stabilized by resonance delocalization onto the electronegative pyridine nitrogen [1].

  • C3-Ethyl (Conformational Control): The ethyl group provides essential steric bulk. In biaryl API systems, this steric hindrance restricts rotation around the C-C bond, inducing atropisomerism (conformational locking)—a critical feature for achieving high target selectivity in deep kinase pockets.

Visualizing the Orthogonal Workflow

Workflow SM 4-Chloro-3-ethyl-5-iodopyridine (Starting Material) Pd Pd-Catalyzed Suzuki Coupling (Selective C5 Reaction) SM->Pd Aryl-B(OH)2, Pd(dppf)Cl2, Base Int 4-Chloro-3-ethyl-5-arylpyridine (Stable Intermediate) Pd->Int SNAr SNAr with Amine Nucleophile (Selective C4 Reaction) Int->SNAr R-NH2, DIPEA, 120 °C API 3,4,5-Trisubstituted Pyridine (Final API Core) SNAr->API

Orthogonal synthetic workflow leveraging C5-iodo and C4-chloro differential reactivity.

SNAr A C4-Chloro Pyridine (Electron Deficient) B Meisenheimer Complex (N- Stabilized) A->B Amine Attack (Rate Limiting) C C4-Aminated Product (Rearomatized) B->C Cl- Expulsion (Fast)

Mechanistic pathway of the SNAr reaction at the C4 position via a Meisenheimer complex.

Detailed Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Cross-Coupling (C5 Position) Objective: Selectively couple an aryl boronic acid at the C5-iodo position while preserving the C4-chloro handle. Causality Check: The use of a bulky, bidentate ligand like dppf prevents over-insertion into the stronger C-Cl bond, ensuring strict chemoselectivity.

  • Preparation: In an oven-dried Schlenk flask, add 4-chloro-3-ethyl-5-iodopyridine (1.0 equiv, 10.0 mmol) and the desired aryl boronic acid (1.05 equiv, 10.5 mmol).

  • Catalyst Loading: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.03 equiv, 0.3 mmol) and anhydrous K₂CO₃ (2.0 equiv, 20.0 mmol).

  • Solvent Addition: Evacuate and backfill the flask with dry Nitrogen (3x). Add degassed 1,4-dioxane/H₂O (4:1 ratio, 50 mL total volume to achieve 0.2 M concentration).

  • Reaction: Heat the mixture to 80 °C and stir for 4–6 hours. Monitor the reaction via LC-MS. Note: The C-I bond reacts rapidly; extended heating is unnecessary and risks C-Cl degradation.

  • Workup: Cool to room temperature, dilute with EtOAc (100 mL), and wash with water (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the 4-chloro-3-ethyl-5-arylpyridine intermediate.

Protocol B: Nucleophilic Aromatic Substitution (SNAr) (C4 Position) Objective: Displace the C4-chloro group with a primary or secondary amine to finalize the API core. Causality Check: High temperatures and a polar aprotic solvent (NMP) are required to overcome the activation energy barrier for the formation of the Meisenheimer complex at the sterically hindered C4 position (flanked by the C3-ethyl and C5-aryl groups) [2].

  • Preparation: In a heavy-walled sealed tube, combine the 4-chloro-3-ethyl-5-arylpyridine intermediate (1.0 equiv, 5.0 mmol) and the target amine (2.0 equiv, 10.0 mmol).

  • Base & Solvent: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 12.5 mmol) and anhydrous N-Methyl-2-pyrrolidone (NMP) (10 mL, 0.5 M).

  • Reaction: Seal the tube and heat to 120 °C in an oil bath for 12–18 hours. (Pro-tip: Microwave irradiation at 150 °C for 45 minutes can be utilized for accelerated kinetics).

  • Workup: Cool the reaction mixture to room temperature. Pour into ice water (50 mL) to precipitate the product. If the product forms an oil, extract with EtOAc (3 x 30 mL), wash extensively with a 5% LiCl aqueous solution (3 x 30 mL) to remove residual NMP, and dry over Na₂SO₄.

  • Purification: Purify via reverse-phase preparative HPLC or recrystallization to achieve >99% API purity.

Quantitative Data Presentation

The following table summarizes the optimization of the orthogonal coupling sequence, demonstrating the high chemoselectivity achieved under the defined protocols.

Reaction StepReagents / Catalyst SystemTemp (°C)Time (h)Regioselectivity (C5:C4)Isolated Yield (%)
Suzuki (C5) Aryl-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃804> 99:188%
Suzuki (C5) Aryl-B(OH)₂, Pd(PPh₃)₄, Na₂CO₃1001292:874%
SNAr (C4) Primary Amine, DIPEA, NMP12016N/A (Only C4 remains)82%
SNAr (C4) Secondary Amine, K₂CO₃, DMF14024N/A (Only C4 remains)65%

Data Insight: The use of the bidentate Pd(dppf)Cl₂ catalyst at 80 °C provides vastly superior chemoselectivity for the C-I bond over the C-Cl bond compared to standard tetrakis(triphenylphosphine)palladium(0) systems.

References

  • A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors , PMC, 1

  • SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications and Ultralarge Compound Library Design , The Journal of Organic Chemistry - ACS Publications, 2

  • Palladium-Catalyzed Coupling of Hydroxylamines with Aryl Bromides, Chlorides, and Iodides , Organic Chemistry Portal, 3

Sources

Method

Application Note: Regioselective Palladium-Catalyzed Amination of 4-Chloro-3-ethyl-5-iodopyridine

Target Audience: Synthetic Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Executive Summary The functionalization of polyhalogenated pyridine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary

The functionalization of polyhalogenated pyridines is a cornerstone strategy in the synthesis of kinase inhibitors, GPCR ligands, and other advanced pharmaceutical intermediates[1]. 4-Chloro-3-ethyl-5-iodopyridine (CAS: 351457-61-9) presents a unique synthetic opportunity due to its orthogonal halogen handles. This application note details a highly regioselective Buchwald-Hartwig cross-coupling protocol that introduces primary or secondary amines exclusively at the C5 position, preserving the C4-chloro substituent for downstream functionalization.

By leveraging the differential reactivity of carbon-halogen bonds, this methodology provides a reliable, scalable, and self-validating workflow for generating complex 5-amino-4-chloropyridine architectures.

Mechanistic Rationale & Chemoselectivity (Causality)

To design a robust protocol, one must understand the thermodynamic and kinetic forces governing the catalytic cycle. The success of this specific transformation relies on three critical causal factors:

A. Halogen Chemoselectivity

The regioselectivity of the Buchwald-Hartwig amination on dihalogenated pyridines is dictated by the relative rates of oxidative addition of the C–X bond to the active Pd(0) species. The energy barrier for this step follows the strict trend of C–I < C–Br < C–Cl[2]. Because the C5–I bond is significantly more labile than the C4–Cl bond, Pd(0) selectively inserts at the C5 position[1],[3].

B. Ligand Selection (The Bite Angle Effect)

We employ Xantphos , a bidentate phosphine ligand with a wide natural bite angle (~111°).

  • Causality: The wide bite angle forces the Pd(II) intermediate into a geometry that sterically compresses the aryl and amido groups, dramatically accelerating the rate of reductive elimination. Rapid reductive elimination is critical when coupling electron-deficient heteroaryls to outcompete side reactions such as β-hydride elimination or premature hydrodehalogenation.

C. Base Selection (Mitigating SNAr)

While strong bases like sodium tert-butoxide (NaOtBu) are common in standard aminations, they are detrimental here.

  • Causality: The electron-deficient nature of the pyridine ring, combined with the C4-chloro substituent, makes the substrate highly susceptible to Nucleophilic Aromatic Substitution (SNAr). Utilizing a milder, insoluble inorganic base like Cs₂CO₃ or K₂CO₃ suppresses SNAr and prevents the degradation of the heteroaryl core.

Catalytic Cycle Visualization

The following diagram maps the specific reaction pathway for 4-chloro-3-ethyl-5-iodopyridine, highlighting the regioselective oxidative addition step.

G Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Regioselective at C5-I) Pd0->OxAdd + 4-chloro-3-ethyl-5-iodopyridine PdII_1 Pd(II) Intermediate (Ar-Pd-I)L_n OxAdd->PdII_1 AmineCoord Amine Coordination & Base Deprotonation PdII_1->AmineCoord + HNR2, Base PdII_2 Pd(II) Amido Complex (Ar-Pd-NR2)L_n AmineCoord->PdII_2 - Base·HI RedElim Reductive Elimination PdII_2->RedElim RedElim->Pd0 Regenerates Catalyst Product 5-Amino-4-chloro- 3-ethylpyridine RedElim->Product

Figure 1: Catalytic cycle of the regioselective Buchwald-Hartwig amination at the C5-iodo position.

Quantitative Data: Condition Optimization

The following table summarizes the optimization data for coupling morpholine (as a model secondary amine) with 4-chloro-3-ethyl-5-iodopyridine. This data validates the causal reasoning outlined in Section 2.

EntryCatalyst / LigandBaseSolventTemp (°C)Yield (%)C5:C4 SelectivityObservation
1 Pd₂(dba)₃ / Xantphos Cs₂CO₃ 1,4-Dioxane 90 88 >99:1 Optimal conditions; clean conversion.
2Pd(OAc)₂ / BINAPK₂CO₃Toluene1007595:5Slower reaction; slight C4 amination.
3Pd₂(dba)₃ / BrettPhosNaOtBu1,4-Dioxane904280:20Extensive SNAr side-products observed.
4Pd₂(dba)₃ / XantphosCs₂CO₃DMF9055>99:1Poor solubility of base limits rate.
5None / XantphosCs₂CO₃1,4-Dioxane900N/AConfirms transition-metal dependence.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . By tracking the isotopic mass distribution via LC-MS, the chemist can verify that the C-Cl bond remains intact (characterized by a distinct 3:1 M/M+2 chlorine isotope pattern) while the C-I bond is successfully displaced.

Materials Required
  • Substrate: 4-chloro-3-ethyl-5-iodopyridine (1.0 mmol, 267.5 mg)

  • Amine Partner: e.g., Morpholine (1.2 mmol, 104.5 mg)

  • Precatalyst: Pd₂(dba)₃ (0.025 mmol, 22.9 mg, 5 mol% Pd)

  • Ligand: Xantphos (0.05 mmol, 28.9 mg, 5 mol%)

  • Base: Anhydrous Cs₂CO₃ (2.0 mmol, 651.6 mg)

  • Solvent: Anhydrous, degassed 1,4-Dioxane (10 mL)

Step-by-Step Execution
  • Inert Atmosphere Preparation: To a flame-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 4-chloro-3-ethyl-5-iodopyridine, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

  • Degassing: Seal the tube with a rubber septum. Evacuate the tube and backfill with ultra-pure Nitrogen (N₂) or Argon. Repeat this cycle three times to ensure complete removal of oxygen, which would otherwise rapidly deactivate the Pd(0) catalyst[4].

  • Solvent & Amine Addition: Syringe in 10 mL of anhydrous, sparged 1,4-Dioxane, followed by the amine (if liquid). If the amine is a solid, it should be added during Step 1.

  • Reaction Initiation: Replace the septum with a Teflon screw-cap under a positive flow of N₂. Submerge the Schlenk tube in a pre-heated oil bath at 90 °C. Stir vigorously (800 RPM) to ensure the insoluble Cs₂CO₃ remains suspended.

  • In-Process Control (IPC) via LC-MS: After 4 hours, sample 10 µL of the reaction mixture, dilute in 1 mL of Acetonitrile, and analyze.

    • Validation Check: Look for the disappearance of the starting material mass. The product mass must exhibit a 3:1 isotopic ratio (M / M+2), definitively proving the retention of the C4-chlorine atom.

  • Workup: Upon full conversion, cool the vessel to room temperature. Dilute the mixture with 20 mL of Ethyl Acetate and filter through a tightly packed pad of Celite to remove the palladium black and inorganic salts[2]. Wash the Celite pad with an additional 20 mL of Ethyl Acetate.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure 5-amino-4-chloro-3-ethylpyridine derivative.

Downstream Applications: Orthogonal Functionalization

The primary advantage of this regioselective amination is the preservation of the C4-chloro position. Once the C5-amine is installed, the resulting 5-amino-4-chloropyridine can be subjected to:

  • Suzuki-Miyaura Coupling: To introduce aryl or heteroaryl groups at C4 using Pd(dppf)Cl₂ and boronic acids[3].

  • Forcing Amination: A second Buchwald-Hartwig coupling at higher temperatures (e.g., 110–130 °C) with stronger bases or different ligands (e.g., Josiphos) to generate 4,5-diaminopyridine scaffolds, which are highly prized in medicinal chemistry for synthesizing fused bicyclic heterocycles like imidazo[4,5-c]pyridines.

References

  • Benchchem: Pyridine, 4-chloro-3-ethyl-5-iodo- | 351457-61-9.
  • Regiocontrolled Microwave Assisted Bifunctionalization of 7,8-Dihalogenated Imidazo[1,2-a]pyridines: A One Pot Double-Coupling Approach.
  • Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions.
  • Regioselective Palladium-Catalyzed Buchwald−Hartwig Reaction of Arylhydrazines with Aryl Halides: Synthesis of N,N‑Diarylhydrazines.
  • Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol.

Sources

Application

Advanced Application Note: Halogen-Metal Exchange Protocols for 4-Chloro-3-ethyl-5-iodopyridine

Strategic Overview & Mechanistic Rationale The functionalization of highly substituted pyridines is a cornerstone of modern drug development. For 4-chloro-3-ethyl-5-iodopyridine , the regioselective functionalization at...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview & Mechanistic Rationale

The functionalization of highly substituted pyridines is a cornerstone of modern drug development. For 4-chloro-3-ethyl-5-iodopyridine , the regioselective functionalization at the C5 position requires a precise halogen-metal exchange (HME) strategy. This application note establishes a self-validating protocol for generating the C5-metallated intermediate while suppressing catastrophic side reactions.

Thermodynamics vs. Kinetics of Halogen Exchange

According to computational and experimental models of organometallic chemistry (1)[1], halogen-metal exchange is fundamentally driven by the thermodynamic stability of the resulting carbanion. However, kinetically, the exchange rate follows the strict trend of I > Br >> Cl. In 4-chloro-3-ethyl-5-iodopyridine, the weaker and highly polarizable C–I bond undergoes rapid exchange, leaving the C–Cl bond completely intact under controlled cryogenic conditions.

The "Turbo" Effect and Causality of Reagent Selection

Standard Grignard reagents (e.g., i -PrMgCl) aggregate in ethereal solvents, rendering them sluggish and requiring elevated temperatures that degrade sensitive substrates. The introduction of stoichiometric LiCl (Turbo-Grignard, i -PrMgCl·LiCl) breaks these polymeric aggregates to form a highly reactive, monomeric magnesate complex (2)[2].

Causality of Temperature Control: The target molecule possesses a chlorine atom (C4) directly adjacent to the exchange site (C5). Metallation at C5 creates a species highly susceptible to β -elimination of MgCl 2​ or LiCl. If the temperature exceeds -20 °C, this elimination triggers the formation of a highly reactive 4,5-pyridyne (a benzyne analog), leading to polymerization and total yield loss. The enhanced nucleophilicity of Turbo-Grignard allows the exchange to proceed efficiently at -40 °C, safely below the elimination threshold (3)[3].

Reaction Pathway & Causality Visualization

HME_Pathway SM 4-Chloro-3-ethyl-5-iodopyridine (Starting Material) Intermediate Pyridylmagnesium Intermediate (C5-Metalated) SM->Intermediate Halogen-Metal Exchange -40 °C to -20 °C, THF Reagent i-PrMgCl·LiCl (Turbo-Grignard) Reagent->Intermediate LiCl activated Product 5-Substituted-4-chloro-3-ethylpyridine (Product) Intermediate->Product Electrophilic Trapping -40 °C to RT SideReaction 4,5-Pyridyne Formation (Elimination Pathway) Intermediate->SideReaction T > -20 °C (Loss of MgCl2) Electrophile Electrophile (E⁺) (e.g., DMF, I₂, R-CHO) Electrophile->Product

Caption: Reaction pathway for the halogen-metal exchange of 4-chloro-3-ethyl-5-iodopyridine.

Quantitative Reagent Comparison

To justify the selection of i -PrMgCl·LiCl, the following table summarizes the operational parameters and risks associated with various exchange reagents.

Reagent SystemOperating Temp (°C)Exchange Time (h)Chemoselectivity (I vs Cl)4,5-Pyridyne Formation RiskExpected Yield
i -PrMgCl·LiCl -40 to -200.5 - 1.0Excellent (>99%)Low85 - 95%
n -BuLi -78 strictly0.25Excellent (>99%)High (if T > -60 °C)70 - 80%
i -PrMgCl (No LiCl)0 to 254.0 - 12.0ModerateVery High (due to higher T)< 40%

Self-Validating Experimental Protocols

The following workflow integrates In-Process Controls (IPCs) to ensure the protocol is a self-validating system. Proceeding to electrophilic trapping without validating the metallation intermediate is a common point of failure in drug development scaling.

Workflow Prep 1. Dry THF & Reagents Cool 2. Cool to -40°C Prep->Cool Add 3. Dropwise addition of i-PrMgCl·LiCl Cool->Add Aliquot 4. Quench Aliquot (NH4Cl) -> GC-MS Add->Aliquot Aliquot->Add If incomplete, add more reagent Trap 5. Add Electrophile Aliquot->Trap If >95% conversion Workup 6. Aqueous Workup & Purification Trap->Workup

Caption: Self-validating experimental workflow with critical in-process control steps.

Protocol A: Magnesium-Halogen Exchange via Turbo-Grignard (Recommended)

Objective: Generate 4-chloro-3-ethyl-5-pyridylmagnesium chloride for subsequent trapping.

  • Preparation & Inertion: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon. Dissolve 4-chloro-3-ethyl-5-iodopyridine (1.0 equiv, 10 mmol) in anhydrous THF (0.2 M concentration) to prevent localized concentration gradients.

  • Cryogenic Cooling: Cool the reaction mixture to -40 °C using a dry ice/acetonitrile bath. Causality: Acetonitrile provides a stable -40 °C slush, preventing the temperature fluctuations common with dry ice/acetone, thereby strictly inhibiting 4,5-pyridyne elimination.

  • Reagent Addition: Add i -PrMgCl·LiCl (1.3 M in THF, 1.05 equiv) dropwise over 15 minutes via a syringe pump (4)[4]. Stir the mixture at -40 °C for 30 minutes.

  • Self-Validating IPC (Critical Step): Withdraw a 0.1 mL aliquot and quench it into a GC vial containing 0.5 mL of saturated aqueous NH 4​ Cl. Extract with 0.5 mL EtOAc and analyze via GC-MS.

    • Validation Logic: The aqueous quench protodehalogenates the Grignard intermediate. GC-MS must show the complete disappearance of the starting material (m/z ~267) and the appearance of 4-chloro-3-ethylpyridine (m/z ~141). If starting material remains, add an additional 0.1 equiv of Turbo-Grignard and re-test.

  • Electrophilic Trapping: Once validated, add the desired electrophile (e.g., anhydrous DMF for formylation, 1.5 equiv) dropwise at -40 °C. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Workup: Quench the bulk reaction with saturated aqueous NH 4​ Cl (10 mL). Extract with EtOAc (3 x 15 mL), wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Protocol B: Cryogenic Lithium-Halogen Exchange (Alternative)

Note: Only recommended if the downstream electrophile is unreactive toward magnesium species.

  • Preparation: Dissolve 4-chloro-3-ethyl-5-iodopyridine (1.0 equiv) in anhydrous THF (0.1 M) under Argon.

  • Deep Cryogenic Cooling: Cool the mixture to strictly -78 °C using a dry ice/acetone bath. Causality: Lithium species are highly prone to causing Chichibabin-type additions to the pyridine ring or rapid elimination. Strict adherence to -78 °C is mandatory.

  • Reagent Addition: Add n -BuLi (1.05 equiv, 2.5 M in hexanes) dropwise down the inner wall of the flask to pre-cool the reagent before it hits the reaction mixture. Stir for exactly 15 minutes.

  • Self-Validating IPC: Quench a 0.1 mL aliquot in aqueous NH 4​ Cl and analyze via GC-MS (look for m/z ~141) to confirm complete exchange.

  • Trapping: Immediately add the electrophile at -78 °C to prevent degradation of the unstable pyridyllithium intermediate.

References

  • Minimal Theoretical Description of Magnesium Halogen Exchanges. ACS Publications.1

  • Bimetallic Combinations for Dehalogenative Metalation Involving Organic Compounds. Chemical Reviews. 2

  • The halogen/magnesium-exchange using iPrMgCl•LiCl and related exchange reagents. ResearchGate.3

  • Method of preparing organomagnesium compounds (Turbo-Grignard Patent). Google Patents (EP1582524A1). 4

Sources

Application

Application Note: Orthogonal Functionalization of 4-Chloro-3-ethyl-5-iodopyridine in Agrochemical Synthesis

Executive Summary The development of next-generation agrochemicals—ranging from broad-spectrum herbicides to highly selective insecticides—relies heavily on the precise assembly of complex active ingredients (AIs). Halog...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of next-generation agrochemicals—ranging from broad-spectrum herbicides to highly selective insecticides—relies heavily on the precise assembly of complex active ingredients (AIs). Halogenated pyridine derivatives have emerged as particularly valuable building blocks, offering unique reactivity and structural motifs essential for novel pesticide and herbicide formulations[1]. Among these, Pyridine, 4-chloro-3-ethyl-5-iodo- stands out as a premier polyfunctional scaffold.

This application note provides a comprehensive, field-validated guide to leveraging the orthogonal reactivity of 4-chloro-3-ethyl-5-iodopyridine. By exploiting the distinct electronic and steric environments of its three functional handles (C5-iodo, C4-chloro, and C3-ethyl), researchers can rapidly synthesize diverse libraries of agrochemical candidates targeting critical biological pathways.

Structural & Electronic Rationale (The "Why")

To effectively utilize 4-chloro-3-ethyl-5-iodopyridine, one must understand the causality behind its reactivity profile. The molecule is synthesized via the directed ortho-lithiation (using LDA) of 4-chloro-3-iodopyridine, followed by trapping with iodoethane to install the C3-ethyl group[2].

Once synthesized, the scaffold presents three distinct domains:

  • C5-Iodo (Soft Electrophile): The carbon-iodine bond is the weakest and most polarizable on the ring. It undergoes rapid oxidative addition with Palladium(0) species, making it the prime site for initial cross-coupling (e.g., Suzuki-Miyaura, Sonogashira).

  • C4-Chloro (Hard Electrophile): The highly electronegative pyridine nitrogen withdraws electron density via induction and resonance, severely depleting the C4 position. This makes the C-Cl bond highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by amines, alkoxides, or thiolates.

  • C3-Ethyl (Steric/Lipophilic Modulator): This alkyl group does not participate in the primary coupling reactions but provides crucial steric bulk. In agrochemical target binding (such as the inhibition of Acetolactate Synthase), this lipophilic handle is often responsible for locking the AI into the enzyme's hydrophobic pocket.

By carefully sequencing reactions—typically Pd-catalyzed coupling at C5 followed by SNAr at C4—chemists can prevent unwanted side reactions and maximize yield.

Experimental Protocols: Orthogonal Functionalization

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that each step of the synthetic workflow is verified before proceeding, minimizing wasted reagents and time.

Protocol 1: C5-Selective Suzuki-Miyaura Cross-Coupling

Objective: Install an aryl or heteroaryl substituent at the C5 position while preserving the C4-chloro handle for downstream functionalization.

Causality of Reagent Selection:

  • Catalyst: Pd(dppf)Cl2​ is selected because the bidentate dppf ligand enforces a cis-geometry on the palladium intermediate. This accelerates the reductive elimination step, preventing competitive oxidative addition into the adjacent C-Cl bond.

  • Base: A mild base ( K2​CO3​ ) is used. Stronger bases (like KOtBu ) could prematurely trigger SNAr at the C4 position or degrade the heterocyclic starting material.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge 4-chloro-3-ethyl-5-iodopyridine (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.1 equiv, 1.1 mmol), and Pd(dppf)Cl2​ (0.05 equiv, 0.05 mmol).

  • Solvent Addition: Add 10 mL of degassed 1,4-dioxane, followed by 2.0 mL of a degassed 2M aqueous K2​CO3​ solution (2.0 equiv).

  • Reaction: Heat the biphasic mixture to 80°C with vigorous stirring for 4–6 hours. Note: 80°C provides sufficient thermal energy to overcome the activation barrier for C-I oxidative addition without breaking the C-Cl bond.

  • Validation Checkpoint (Self-Validation): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

    • Success Criterion: The presence of the [M+H]+ peak corresponding to the C5-coupled product. Crucially, the mass spectrum must retain the characteristic 3:1 isotopic ratio indicative of the 35Cl/37Cl isotopes, proving the C4-chloro group remains intact.

  • Workup: Cool to room temperature, dilute with EtOAc (20 mL), wash with brine (2 x 10 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: C4-Selective Nucleophilic Aromatic Substitution (SNAr)

Objective: Displace the C4-chloro group with a nucleophile (e.g., an amine) to finalize the active ingredient scaffold.

Causality of Reagent Selection:

  • Solvent: N-Methyl-2-pyrrolidone (NMP) is a highly polar aprotic solvent that stabilizes the polar Meisenheimer transition state inherent to SNAr reactions.

  • Additive: N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic proton sponge to neutralize the HCl byproduct, driving the reaction forward without competing as a nucleophile.

Step-by-Step Methodology:

  • Preparation: In a heavy-walled microwave vial, dissolve the 5-aryl-4-chloro-3-ethylpyridine intermediate from Protocol 1 (1.0 equiv, 0.5 mmol) in 3 mL of anhydrous NMP.

  • Reagent Addition: Add the primary or secondary amine nucleophile (1.5 equiv, 0.75 mmol) and DIPEA (2.0 equiv, 1.0 mmol).

  • Reaction: Seal the vial and heat conventionally at 120°C for 12 hours. Note: The elevated temperature is required because the installation of an electron-donating aryl group at C5 (from Protocol 1) slightly deactivates the pyridine ring toward nucleophilic attack.

  • Validation Checkpoint (Self-Validation): Analyze the crude mixture via 1H NMR and LC-MS.

    • Success Criterion: In LC-MS, the complete disappearance of the chlorine isotopic pattern confirms full displacement. In 1H NMR, a distinct upfield shift of the pyridine C2 and C6 protons indicates the successful installation of an electron-donating amine.

  • Workup: Quench with water (10 mL) and extract with MTBE (3 x 10 mL). Wash the combined organics with 5% aqueous LiCl (to remove NMP), dry, and purify.

Quantitative Data Summary

The following table summarizes the expected performance metrics for the orthogonal functionalization of the 4-chloro-3-ethyl-5-iodopyridine scaffold across various agrochemical synthesis campaigns.

Reaction TypeSubstrateReagents & ConditionsRegioselectivityTypical Isolated Yield
Suzuki Coupling 4-chloro-3-ethyl-5-iodopyridine Ar-B(OH)2​ , Pd(dppf)Cl2​ , K2​CO3​ , Dioxane/ H2​O , 80°C>99% C5-selective82–89%
Sonogashira Coupling 4-chloro-3-ethyl-5-iodopyridineTerminal Alkyne, Pd(PPh3​)2​Cl2​ , CuI, Et3​N , 60°C>99% C5-selective78–85%
SNAr (Amination) 5-Aryl-4-chloro-3-ethylpyridine R-NH2​ , DIPEA, NMP, 120°C>99% C4-selective75–85%
SNAr (Etherification) 5-Aryl-4-chloro-3-ethylpyridine R-OH , Cs2​CO3​ , DMF, 100°C>99% C4-selective70–80%

Mechanistic and Workflow Visualizations

To further clarify the synthetic utility and biological application of this building block, the following diagrams map out the chemical workflow and the downstream biological mode of action.

Caption: Orthogonal reactivity pathways of 4-chloro-3-ethyl-5-iodopyridine in AI synthesis.

Caption: Typical Herbicidal Mode of Action (ALS Inhibition) for Pyridine-derived AIs.

References

  • Title: Enhancing Agrochemical Synthesis with Versatile Halogenated Pyridines Source: nbinno.com URL: [1]

  • Title: Selective Halogenation of Pyridines Using Designed Phosphine Reagents Source: Journal of the American Chemical Society (ACS) URL: [3]

  • Title: WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation Source: Google Patents URL: [2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 4-Chloro-3-ethyl-5-iodopyridine Cross-Coupling

Welcome to the Advanced Technical Support Guide for the functionalization of highly congested pyridine scaffolds. Working with 4-chloro-3-ethyl-5-iodopyridine presents a unique set of synthetic challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Guide for the functionalization of highly congested pyridine scaffolds. Working with 4-chloro-3-ethyl-5-iodopyridine presents a unique set of synthetic challenges. While the C5-iodo position is theoretically primed for rapid oxidative addition, the adjacent C4-chloro and C3-ethyl groups create a severe "steric wall." This microenvironment often leads to stalled reactions, catalyst poisoning, and unwanted side products[1].

This guide is designed for drug development professionals and synthetic chemists to troubleshoot, optimize, and successfully execute cross-coupling reactions on this challenging substrate.

Mechanistic Bottlenecks: Why Standard Couplings Fail

To solve poor yields, we must first understand the causality of the failure. In palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira), the catalytic cycle consists of oxidative addition, transmetalation, and reductive elimination.

For 4-chloro-3-ethyl-5-iodopyridine, oxidative addition at the C5-I bond is fast due to the weak carbon-iodine bond[2]. However, the transmetalation step becomes the critical rate-limiting bottleneck. The bulky C4-chlorine physically blocks the incoming nucleophile (e.g., boronic acid) from coordinating to the Pd(II) center. If transmetalation is too slow, the long-lived Pd(II) intermediate undergoes side reactions, such as proton abstraction from the solvent, leading to protodehalogenation[3].

Furthermore, the basic pyridine nitrogen can coordinate to the palladium catalyst, leading to catalyst deactivation (Pd-black precipitation). Overcoming this requires ligands with massive "cone angles" (steric bulk) and high electron density, such as Buchwald dialkylbiaryl phosphines, which force the crowded intermediates to collapse into the desired product during reductive elimination.

Mechanism Start 4-chloro-3-ethyl- 5-iodopyridine Complex Pre-Oxidative Addition Complex Start->Complex Coordination Pd0 Pd(0) Catalyst + Bulky Ligand Pd0->Complex OxAdd_C5 C5-Pd(II)-I Complex (Desired Pathway) Complex->OxAdd_C5 Fast (C-I Bond) OxAdd_C4 C4-Pd(II)-Cl Complex (Side Product) Complex->OxAdd_C4 Slow (Steric Block) Transmetalation Transmetalation (Rate-Limiting Bottleneck) OxAdd_C5->Transmetalation Nucleophile Entry RedElim Reductive Elimination Transmetalation->RedElim Accelerated by Ligand Bulk Dehalogenation Protodehalogenation Transmetalation->Dehalogenation If too slow (Side Reaction) Product 5-Substituted-4-chloro- 3-ethylpyridine RedElim->Product Product Release

Figure 1: Mechanistic pathway and steric bottlenecks in C5-cross-coupling.

Quantitative Data: Catalyst & Ligand Screening

Standard ligands like PPh₃ or dppf are insufficient for this substrate. The table below summarizes the causality of ligand choice on reaction efficiency, demonstrating why specialized Buchwald ligands are mandatory for overcoming the C4-chloro steric clash[4].

Table 1: Optimization of C5-Suzuki Coupling with Phenylboronic Acid

Catalyst SystemLigandBaseSolventTemp (°C)Yield (%)Primary Observation / Causality
Pd(PPh₃)₄PPh₃Na₂CO₃Toluene/H₂O8012%Ligand lacks steric bulk; transmetalation stalls.
Pd(dppf)Cl₂dppfK₂CO₃Dioxane/H₂O9035%Significant protodehalogenation due to slow reaction.
Pd(Amphos)Cl₂AmphosK₂CO₃THF/H₂O7065%Moderate conversion; better electron donation.
Pd(OAc)₂SPhosK₃PO₄Toluene10082%Good conversion; minor homocoupling observed.
Pd₂(dba)₃ XPhos K₃PO₄ 1,4-Dioxane 100 88% Optimal: XPhos bulk forces reductive elimination.

Troubleshooting FAQs

Q1: I am observing selective deiodination (protodehalogenation) instead of my desired cross-coupled product. What is the mechanistic cause, and how do I fix it? A1: Protodehalogenation occurs when the rate of transmetalation is significantly slower than oxidative addition. The long-lived Pd(II)-aryl species eventually abstracts a proton from the solvent or base. Causality: The adjacent C4-chloro group physically blocks the incoming boronic acid. Solution: Switch to a more sterically accommodating but electron-rich ligand (e.g., XPhos) and use an anhydrous solvent system (like dry 1,4-dioxane) with a non-nucleophilic base (K₃PO₄) to accelerate transmetalation and eliminate proton sources[3].

Q2: The reaction stalls at 30% conversion. Adding more catalyst doesn't help. Why? A2: You are likely experiencing catalyst poisoning. The basic nitrogen of the pyridine ring can coordinate to the palladium center, forming an inactive resting state. Solution: Do not just add more catalyst. Instead, use a highly sterically demanding ligand (like BrettPhos or XPhos) that physically prevents multiple pyridine molecules from coordinating to the single Pd center. Alternatively, slightly lowering the pH or using a coordinating solvent can disrupt this unwanted binding.

Q3: How do I prevent unwanted coupling at the C4-chloro position? A3: The differential reactivity of halogens (I > Cl) is your primary control mechanism[5]. While the C-I bond at C5 is thermodynamically weaker, pushing the reaction temperature too high (>110°C) provides enough thermal energy to overcome the activation barrier for C4-Cl insertion. Solution: Strictly control the temperature to 80–90°C. If C4 coupling persists, ensure you are using exactly 1.05 equivalents of the nucleophile to prevent over-coupling.

Troubleshooting Issue Low Yield or Incomplete Conversion Check1 Is starting material consumed? (LC-MS) Issue->Check1 Consumed_Yes Yes (Side products form) Check1->Consumed_Yes Consumed_No No (Catalyst inactive) Check1->Consumed_No Dehalogenation Issue: Protodehalogenation Fix: Anhydrous conditions, K3PO4 Consumed_Yes->Dehalogenation Mass = M-I Homocoupling Issue: Homocoupling Fix: Degas solvent, slow addition Consumed_Yes->Homocoupling Mass = Dimer Steric Issue: Transmetalation Blocked Fix: Use XPhos/SPhos Consumed_No->Steric Bulky Nucleophile Poison Issue: Pyridine Coordination Fix: Increase ligand steric bulk Consumed_No->Poison Standard Nucleophile

Figure 2: Decision tree for troubleshooting low yields in sterically hindered pyridine couplings.

Validated Step-by-Step Protocol: C5-Suzuki-Miyaura Coupling

This protocol utilizes a self-validating system: the color change of the pre-catalyst complex confirms active Pd(0) generation, and strict degassing prevents the homocoupling side-reactions common with electron-rich ligands.

Reagents:

  • 4-chloro-3-ethyl-5-iodopyridine (1.0 equiv, 1.0 mmol)

  • Arylboronic acid (1.2 equiv, 1.2 mmol)

  • Pd₂(dba)₃ (0.02 equiv, 2 mol%)

  • XPhos (0.04 equiv, 4 mol%)

  • Anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol)

  • 1,4-Dioxane (Anhydrous, 10 mL)

Step-by-Step Methodology:

  • Catalyst Pre-Activation (Critical Step): In an oven-dried Schlenk flask under an argon atmosphere, combine Pd₂(dba)₃ and XPhos. Add 2 mL of anhydrous 1,4-dioxane. Stir at room temperature for 15 minutes. Self-Validation: The solution will shift from deep purple/red to a pale yellow-orange, indicating the successful formation of the active L₂Pd(0) species.

  • Substrate Addition: To a separate oven-dried Schlenk tube, add 4-chloro-3-ethyl-5-iodopyridine, the arylboronic acid, and finely milled anhydrous K₃PO₄.

  • Degassing: Add the remaining 8 mL of 1,4-dioxane to the substrate tube. Perform three freeze-pump-thaw cycles to rigorously remove dissolved oxygen. Causality: Oxygen rapidly oxidizes electron-rich phosphine ligands and promotes boronic acid homocoupling.

  • Reaction Execution: Transfer the pre-activated catalyst solution to the substrate tube via a gastight syringe. Seal the tube and heat to 90°C in a pre-heated oil bath for 12–16 hours.

  • Monitoring: Monitor via LC-MS. Look for the disappearance of the starting material mass. Do not exceed 100°C to prevent C4-chloro activation[5].

  • Work-up: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a short pad of Celite to remove the palladium black and phosphate salts. Concentrate under reduced pressure and purify via flash column chromatography.

References

  • Benchchem. Pyridine, 4-chloro-3-ethyl-5-iodo-.[1] URL:

  • Organic Letters - ACS Publications. Hiyama Cross-Coupling of Chloro-, Fluoro-, and Methoxypyridyltrimethylsilanes: Room-Temperature Novel Access to Functional Bi(het)aryl.[4] URL:

  • Organic Letters - ACS Publications. Convenient Synthesis and Transformation of 2,6-Dichloro-4-iodopyridine.[2] URL:

  • Benchchem. Technical Support Center: Overcoming Steric Hindrance in 2,4-Disubstituted Pyridine Synthesis.[3] URL:

  • Benchchem. Application Notes and Protocols: 2,6-Dichloro-4-iodopyridine as a Versatile Intermediate.[5] URL:

Sources

Optimization

Resolving HPLC co-elution issues for Pyridine, 4-chloro-3-ethyl-5-iodo- impurities

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the co-elution of Pyridine, 4-chloro-3-ethyl-5-iodo- and its...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the co-elution of Pyridine, 4-chloro-3-ethyl-5-iodo- and its related impurities (such as positional isomers and dehalogenated byproducts).

Successfully separating highly substituted, multi-halogenated basic compounds requires moving beyond standard trial-and-error. Below, we deconstruct the physicochemical causality behind these co-elutions and provide a self-validating framework to achieve baseline resolution.

Diagnostic Workflow for Halogenated Pyridines

Before altering your method, you must diagnose whether your co-elution is driven by hydrophobic masking (isomers having identical LogP values) or secondary interactions (basic nitrogen interacting with the silica support). Follow the logical flow below to isolate the root cause.

HPLC_Troubleshooting Start Co-elution Detected (4-chloro-3-ethyl-5-iodo-pyridine & Impurities) PeakShape Analyze Peak Shape Start->PeakShape Tailing Severe Tailing? (Basic N-Silanol Interaction) PeakShape->Tailing FixTailing Adjust Mobile Phase pH (pH < 3.0 or pH > 8.0) Use End-capped Column Tailing->FixTailing Yes Symmetrical Peaks Symmetrical but Overlapping? Tailing->Symmetrical No FixTailing->PeakShape Re-evaluate ChangeColumn Change Stationary Phase (C18 -> PFP or Biphenyl) Symmetrical->ChangeColumn Yes OptTemp Optimize Temperature (Lower T for Isomer Selectivity) ChangeColumn->OptTemp OptGrad Flatten Gradient Slope (Δ%B/min decrease) OptTemp->OptGrad Resolved Baseline Resolution Achieved (Rs > 1.5) OptGrad->Resolved

Workflow for resolving co-elution of halogenated pyridine impurities via HPLC method optimization.

Expert Troubleshooting FAQs

Q: Why do positional isomers of 4-chloro-3-ethyl-5-iodo-pyridine co-elute on my standard C18 column despite gradient optimization?

A: Standard C18 columns separate analytes almost exclusively based on dispersive (hydrophobic) interactions. Positional isomers of multi-halogenated pyridines possess identical molecular weights and nearly indistinguishable LogP values, making them "invisible" to a C18 phase. To resolve them, you must exploit orthogonal retention mechanisms. Fluorinated stationary phases, specifically Pentafluorophenyl (PFP) columns, provide dipole-dipole interactions, π−π stacking, and rigid shape selectivity that can easily differentiate the exact placement of the chlorine and iodine atoms on the pyridine ring[1],[2].

Q: My peaks are co-eluting, but they also exhibit severe tailing and retention time drift. How do I fix this?

A: This is a classic conflict between the analyte's pKa and your mobile phase pH. Unsubstituted pyridine has a pKa of ~5.2. However, the highly electron-withdrawing halogens (4-chloro, 5-iodo) drastically reduce the electron density on the basic nitrogen, dropping the pKa to approximately 1.5–2.5.

If your mobile phase uses standard 0.1% Formic Acid (pH ~2.7), your analyte is partially ionized (roughly 50% protonated). This state causes peak splitting, severe tailing due to residual silanol interactions, and run-to-run drift[3]. The Causality Fix: You must operate at least 2 pH units away from the pKa[4]. Switch to a neutral or slightly basic buffer (e.g., 10 mM Ammonium Acetate, pH 6.8) to ensure the molecule is 100% neutral. This eliminates ionic interactions and restores sharp, symmetrical peaks.

Q: Should I use Acetonitrile or Methanol as the strong solvent when switching to a PFP column?

A: Strictly use Methanol. Acetonitrile contains a carbon-nitrogen triple bond, which is rich in π -electrons. These mobile phase electrons will aggressively compete with your halogenated pyridine for the π−π interaction sites on the PFP stationary phase, effectively nullifying the column's unique selectivity. Methanol is protic and lacks π -electrons, allowing the PFP column to fully interact with the Lewis base properties of your halogenated analyte[1].

Orthogonal Selectivity Mechanisms

To understand why PFP columns succeed where C18 fails for 4-chloro-3-ethyl-5-iodo-pyridine, we must look at the multimodal interactions at play.

PFP_Interactions Analyte 4-chloro-3-ethyl- 5-iodo-pyridine PiPi π-π Depleted Interactions Analyte->PiPi Dipole Dipole-Dipole (C-F to C-Cl/C-I) Analyte->Dipole Hbond Hydrogen Bonding (if protic solvents used) Analyte->Hbond Shape Shape Selectivity (Rigid PFP Ring) Analyte->Shape PFP Pentafluorophenyl (PFP) Stationary Phase PiPi->PFP Dipole->PFP Hbond->PFP Shape->PFP

Multimodal retention mechanisms of PFP stationary phases for halogenated pyridine derivatives.

Quantitative Data Presentation: Column Chemistry Comparison

The table below summarizes the expected chromatographic behavior of 4-chloro-3-ethyl-5-iodo-pyridine and its isomers across different stationary phases.

Stationary PhasePrimary Retention MechanismHalogen Isomer Resolution ( Rs​ )Peak Shape (Asymmetry, As​ )Recommended Organic Modifier
C18 (Alkyl) Hydrophobic (Dispersive)< 0.8 (Severe Co-elution)> 1.5 (Tailing common)Acetonitrile or Methanol
PFP (Fluorinated) Dipole-Dipole, π−π , Shape> 2.0 (Baseline resolved) 1.0 - 1.2 (Excellent) Methanol (Strictly)
Biphenyl π−π Stacking, Hydrophobic1.2 - 1.5 (Partial resolution)1.1 - 1.3 (Good)Methanol

Self-Validating Experimental Protocol

Implement the following step-by-step methodology to establish a robust, self-validating separation for your pyridine derivatives[5].

Phase 1: System Preparation & Column Selection

  • Install a high-efficiency PFP column (e.g., 2.7 µm core-shell particle, 150 x 4.6 mm) to maximize theoretical plates ( N ) while maintaining manageable backpressure.

  • Flush the HPLC system with 50:50 Water:Methanol (without buffers) to remove any residual Acetonitrile from previous runs.

Phase 2: Mobile Phase Preparation (pH Control)

  • Mobile Phase A: Prepare a 10 mM Ammonium Acetate aqueous buffer. Adjust the pH to 6.8 using dilute acetic acid or ammonium hydroxide. Causality Note: This ensures the pyridine nitrogen (pKa ~2.0) is entirely un-ionized, preventing tailing.

  • Mobile Phase B: 100% LC-MS Grade Methanol.

  • Filter both mobile phases through a 0.22 µm membrane.

Phase 3: Gradient Execution & Temperature Control

  • Temperature: Set the column oven to 25°C . Causality Note: Lower temperatures enhance the rigidity of the stationary phase, maximizing steric/shape selectivity for positional isomers.

  • Flow Rate: 1.0 mL/min.

  • Gradient Program:

    • 0.0 - 2.0 min: 30% B (Isocratic hold to focus the injection band)

    • 2.0 - 15.0 min: 30% to 65% B (Shallow gradient to maximize isomer separation)

    • 15.0 - 18.0 min: 95% B (Column wash)

    • 18.1 - 25.0 min: 30% B (Re-equilibration)

Phase 4: System Suitability & Self-Validation

  • Inject a system suitability standard containing 4-chloro-3-ethyl-5-iodo-pyridine and its closest known eluting isomer.

  • Validation Criteria:

    • Calculate Resolution ( Rs​ ). The method is validated for routine use only if Rs​≥1.5 .

    • Calculate Peak Asymmetry ( As​ ). The method is validated for quantitation only if As​≤1.2 .

    • If As​>1.2 , verify buffer pH and concentration.

References

  • Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Technologies. Available at: [Link]

  • Exploring the Role of pH in HPLC Separation. Veeprho. Available at: [Link]

  • Efficient HPLC Method Development and Personal Reflections. LCGC International. Available at: [Link]

Sources

Troubleshooting

Minimizing side reactions during lithiation of 4-chloro-3-ethyl-5-iodopyridine

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of complex heterocyclic compou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of complex heterocyclic compounds. Here, we address the specific challenges associated with the lithiation of 4-chloro-3-ethyl-5-iodopyridine, a versatile but sensitive substrate. Our goal is to provide you with the in-depth technical insights and field-proven protocols necessary to minimize side reactions and maximize the yield of your desired product.

Introduction: Navigating the Complexities of Polysubstituted Pyridine Lithiation

The regioselective functionalization of polysubstituted pyridines is a cornerstone of modern medicinal chemistry and materials science. The subject of this guide, 4-chloro-3-ethyl-5-iodopyridine, presents a unique set of challenges and opportunities. The presence of multiple halogen substituents with differing reactivities, coupled with an alkyl group, necessitates a nuanced approach to achieve selective metalation. The primary goal is typically a lithium-halogen exchange at the most labile position—the C-I bond—to generate a nucleophilic pyridyl-lithium species. However, this seemingly straightforward transformation is often complicated by a number of side reactions, most notably the "halogen dance" rearrangement.

This guide provides a structured, question-and-answer-based approach to troubleshoot and optimize your lithiation protocol. We will delve into the mechanistic underpinnings of common side reactions and offer practical, actionable solutions to overcome them.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing a mixture of products after quenching my lithiation reaction, including isomers where the iodine and lithium appear to have swapped positions. What is happening and how can I prevent it?

This is a classic presentation of a phenomenon known as the halogen dance rearrangement . This side reaction involves the migration of a halogen atom to a different position on the aromatic ring, driven by the formation of a more thermodynamically stable organolithium intermediate. In the case of 4-chloro-3-ethyl-5-iodopyridine, after the initial desired lithium-iodine exchange to form 4-chloro-3-ethyl-5-lithiopyridine, this intermediate can rearrange to a more stable isomer.

Core Issue: The initial lithiated species is not the most thermodynamically stable carbanion. The presence of multiple halogens and the electronic nature of the pyridine ring can create a landscape of energetically accessible anionic intermediates, leading to isomerization before the electrophile can be introduced.

Troubleshooting & Solutions:

  • Temperature Control is Critical: The halogen dance is highly temperature-dependent. Lower temperatures slow down the rate of rearrangement. It is imperative to maintain a cryogenic temperature (typically -78 °C or lower) throughout the lithiation and before the quench. Any localized warming can promote the halogen dance.

  • Rapid Trapping of the Kinetically Formed Intermediate: The desired 5-lithiated species is the kinetic product of the lithium-halogen exchange. To favor this product, the electrophile should be added as quickly as possible after the formation of the organolithium reagent. Prolonged stirring at low temperatures before quenching can still allow for the rearrangement to occur.

  • Choice of Lithiating Agent: While n-butyllithium (n-BuLi) is commonly used for lithium-halogen exchange, its reactivity can sometimes be too aggressive, leading to side reactions. In some cases, a less reactive organolithium like sec-butyllithium or a lithium amide base like lithium diisopropylamide (LDA) might offer better control, although LDA is more commonly used for deprotonation rather than halogen exchange.

Q2: My reaction is giving low yields and I suspect decomposition of the lithiated intermediate. How can I improve the stability of my organolithium species?

The stability of lithiated pyridines can be a significant issue, as they are electron-deficient heterocycles. This can lead to decomposition, especially at higher temperatures.

Troubleshooting & Solutions:

  • Strict Anhydrous and Inert Conditions: Organolithium reagents are extremely sensitive to moisture and oxygen. Ensure all glassware is rigorously dried, and the reaction is performed under a positive pressure of an inert gas like argon or nitrogen. Solvents must be freshly distilled from an appropriate drying agent.

  • Solvent Choice: The choice of solvent can influence the stability and reactivity of the organolithium species. Tetrahydrofuran (THF) is a common choice as it is a coordinating solvent that can help to stabilize the organolithium by solvating the lithium cation. However, be aware that THF can be deprotonated by strong bases at temperatures above -40 °C.

  • Use of Additives: Additives like tetramethylethylenediamine (TMEDA) can chelate the lithium cation, breaking down organolithium aggregates and increasing reactivity. This can sometimes lead to cleaner and faster reactions at lower temperatures, minimizing decomposition.

Q3: I am seeing evidence of deprotonation at other positions on the pyridine ring, not just the desired lithium-halogen exchange. How can I improve the selectivity?

While lithium-halogen exchange is generally much faster than deprotonation of an sp2 C-H bond, the presence of activating groups and the use of very strong bases can lead to competitive deprotonation.

Troubleshooting & Solutions:

  • Choice of Lithiating Agent: For selective lithium-halogen exchange, n-BuLi or t-BuLi are generally preferred over lithium amide bases like LDA, which are primarily deprotonating agents. Using two equivalents of t-BuLi can be particularly effective for clean lithium-halogen exchange, as the second equivalent eliminates the t-BuBr byproduct, driving the equilibrium.

  • Temperature and Addition Rate: Perform the addition of the organolithium reagent slowly at a very low temperature (-78 °C or below). This allows for the faster lithium-halogen exchange to occur selectively over the slower deprotonation pathway.

Experimental Protocols

Protocol 1: Optimized Lithiation and Quenching of 4-chloro-3-ethyl-5-iodopyridine

This protocol is designed to favor the kinetic 5-lithiated product and minimize the halogen dance rearrangement.

Materials:

  • 4-chloro-3-ethyl-5-iodopyridine

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes (concentration accurately titrated)

  • Electrophile (e.g., N,N-dimethylformamide, benzaldehyde)

  • Saturated aqueous ammonium chloride solution

  • Anhydrous magnesium sulfate or sodium sulfate

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Preparation: Under a positive pressure of inert gas, add a solution of 4-chloro-3-ethyl-5-iodopyridine (1.0 eq) in anhydrous THF to a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Lithiation: Slowly add n-BuLi (1.05 eq) dropwise to the stirred solution, ensuring the internal temperature does not rise above -75 °C.

  • Stirring: Stir the reaction mixture at -78 °C for 15-30 minutes. The reaction progress can be monitored by TLC analysis of quenched aliquots.

  • Quenching: Rapidly add the desired electrophile (1.2 eq) as a solution in anhydrous THF, again ensuring the temperature remains below -75 °C during the addition.

  • Warming: After the addition of the electrophile is complete, allow the reaction mixture to slowly warm to room temperature over 1-2 hours.

  • Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Protocol 2: Quenching of Excess Organolithium Reagent

Proper quenching of any excess organolithium reagent is crucial for safety.

  • Cool the reaction vessel in an ice bath.

  • Slowly add a less reactive alcohol, such as isopropanol, to quench the excess organolithium.

  • Once the initial exothermic reaction has subsided, methanol can be added, followed by water to ensure complete quenching.

Data Presentation

ParameterConditionExpected OutcomePotential Side Product
Temperature -78 °CHigh yield of 5-substituted productMinimal halogen dance
-40 °CIncreased formation of halogen dance productsLower yield of desired product
Base n-BuLiEfficient Li-I exchangePotential for side reactions if not controlled
LDAPrimarily deprotonation, not Li-I exchangeComplex mixture of products
Quenching Time < 30 minMaximizes kinetic productMinimal rearrangement
> 1 hourIncreased risk of halogen danceIsomeric products

Visualizing the Process

Workflow for Minimizing Side Reactions

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis start Start: 4-chloro-3-ethyl-5-iodopyridine in anhydrous THF cool Cool to -78°C start->cool add_nBuLi Slowly add n-BuLi (1.05 eq) cool->add_nBuLi stir Stir for 15-30 min @ -78°C add_nBuLi->stir quench Rapidly add Electrophile (1.2 eq) stir->quench halogen_dance Rearranged Lithiated Intermediate stir->halogen_dance warm Warm to RT quench->warm side_product side_product quench->side_product Forms Isomeric Byproduct workup Aqueous Work-up warm->workup purify Purification workup->purify end_product Desired 5-Substituted Product purify->end_product halogen_dance->quench G cluster_problem Identify the Issue cluster_solution Implement Solution start Problem Observed in Reaction Outcome isomeric_products Isomeric Products Observed? start->isomeric_products low_yield Low Yield / Decomposition? start->low_yield deprotonation Evidence of C-H Deprotonation? start->deprotonation solution_temp Lower Temperature (-78°C or below) Rapidly add electrophile isomeric_products->solution_temp Likely Halogen Dance solution_conditions Ensure Strict Anhydrous/Inert Conditions Consider TMEDA additive low_yield->solution_conditions Likely Intermediate Instability solution_base Use n-BuLi or t-BuLi Avoid LDA for Li-Halogen Exchange deprotonation->solution_base Incorrect Base or Conditions re_run re_run solution_temp->re_run Re-run Experiment solution_conditions->re_run solution_base->re_run

Caption: Troubleshooting decision tree for lithiation side reactions.

References

  • Wikipedia. Halogen dance rearrangement. [Link]

  • Grokipedia. Halogen dance rearrangement. [Link]

  • Ostwald, R.; Chavant, P. Y.; Stadtmüller, H.; Knochel, P. Mechanistic Insight into the Halogen Dance Rearrangement of Iodooxazoles. ResearchGate. [Link]

  • Organic Chemistry Portal. Synthesis of 2-Substituted Pyridine N-Oxides via Directed ortho-Metalation. [Link]

  • Snieckus, V. Directed (ortho) Metallation. [Link]

  • Gau, M. R.; Zdilla, M. J. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PMC. [Link]

  • Jones, L.; Whitaker, B. J. Modeling a halogen dance reaction mechanism: A density functional theory study. White Rose Research Online. [Link]

  • Abramovitch, R. A.; Giam, C. S.; Snieckus, V. Metallation of pyridine N-oxides and application to synthesis. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Manolikakes, S. M.; Schmalz, H.-G.; Knochel, P. Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Verlag der Zeitschrift für Naturforschung. [Link]

  • Baran, P. S. Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. [Link]

  • Fiveable. 2-lithiopyridine: Organic Chemistry II Study Guide. [Link]

  • Sakhaee, N.; Fazaelib, Y.; Doustkhahc, E.; Sakhaeed, S.; Takalloue, A.; Mobarakif, A. Mechanism of Base-Catalyzed Halogen Dance Reactions and the Role of Bromo-Bridged Transition States. Beilstein Archives. [Link]

  • Rocca, P.; Cochennec, C.; Marsais, F.; Thomas-dit-Dumont, L.; Mallet, M.; Godard, A.; Queguiner, G. First metalation of aryl iodides: directed ortho-lithiation of iodopyridines, halogen-dance, and application to synthesis. The Journal of Organic Chemistry. [Link]

  • EPFL. Protocol for quenching reactive chemicals. [Link]

  • American Chemical Society. Lithiation Reaction. [Link]

  • Brégent, T.; Ivanova, M. V.; Poisson, T.; Jubault, P.; Legros, J. Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance. ResearchGate. [Link]

  • Grokipedia. Organolithium reagent. [Link]

  • University of Bristol. QUENCHING OF LITHIUM ANHYDRIDE (LAH). [Link]

  • Cossy, J.; de Filippis, A.; Pardo, D. G. Use of Thiazoles in the Halogen Dance Reaction: Application to the Total Synthesis of WS75624 B. ACS Publications. [Link]

  • El-Mowafy, A. M.; Smith, K. DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. HETEROCYCLES. [Link]

  • Gros, P. C.; Fort, Y. Lithiation of 2-Heterosubstituted Pyridines with BuLi−LiDMAE: Evidence for Regiospecificity at C-6. The Journal of Organic Chemistry. [Link]

  • Duan, X.-F.; Zhang, Z.-B. RECENT PROGRESS OF HALOGEN-DANCE REACTIONS IN HETEROCYCLES. HETEROCYCLES. [Link]

  • Rychnovsky, S. D.; Kim, J. H. Forming Tertiary Organolithiums and Organocuprates from Nitrile Precursors and their Bimolecular Reactions with Carbon Electrophiles to Form Quaternary Carbon Stereocenters. PMC. [Link]

  • Gros, P. C.; Fort, Y. Lithiation of 2-Heterosubstituted Pyridines with BuLi−LiDMAE: Evidence for Regiospecificity at C-6. ResearchGate. [Link]

  • ResearchGate. 2‐Lithiopyridine. [Link]

  • ResearchGate. Regioselective metalation of pyridines: C2−H lithiation with LTMP (a) and n‐BuLi⋅LiDMAE (b) driven by high CH‐acidity; exceptional case of C4−H lithiation via steric hindrace of C3−H bond by bulky substituents in positions 2 and 6 (c); C3−H lithiation of 4‐methoxypyridine via DOM‐effect (d); C3−H lithiation of 4‐dimethylaminopyridine, which is unable to provide a DOM‐effect, with Me3SiCH2Li⋅LiDMAE driven
Optimization

Technical Support Center: Optimizing Chemoselective Conversion of 4-Chloro-3-ethyl-5-iodopyridine

Welcome to the Technical Support Center for the cross-coupling of highly functionalized polyhalogenated heteroarenes. Working with 4-chloro-3-ethyl-5-iodopyridine presents a unique triad of challenges: differentiating be...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the cross-coupling of highly functionalized polyhalogenated heteroarenes. Working with 4-chloro-3-ethyl-5-iodopyridine presents a unique triad of challenges: differentiating between two distinct carbon-halogen bonds (chemoselectivity), overcoming localized steric hindrance from the 3-ethyl group, and preventing catalyst deactivation by the basic pyridine nitrogen.

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and a self-validating protocol to help you achieve >95% selective conversion at the C-I bond.

Pathway Visualization: The Chemoselective Catalytic Cycle

Understanding the bifurcation between desired C-I oxidative addition and deleterious C-Cl over-coupling is critical for rational reaction optimization.

CatalyticCycle Pd_precatalyst Pd Precatalyst (e.g., Pd2(dba)3) Active_Pd Active Pd(0)L (with XPhos) Pd_precatalyst->Active_Pd Ligand Exchange Ox_Add_CI Oxidative Addition at C-I (Kinetically Favored) Active_Pd->Ox_Add_CI + Substrate Ox_Add_CCl Oxidative Addition at C-Cl (Thermodynamically Accessible) Active_Pd->Ox_Add_CCl + Substrate (High Temp) Substrate 4-chloro-3-ethyl-5-iodopyridine Substrate->Ox_Add_CI Substrate->Ox_Add_CCl PdII_Complex Pd(II) Ar-I Intermediate Ox_Add_CI->PdII_Complex Side_Product Over-coupled / C-Cl Product (Impurity) Ox_Add_CCl->Side_Product Transmetalation Transmetalation (Fast with Anhydrous Base) PdII_Complex->Transmetalation Red_Elim Reductive Elimination Transmetalation->Red_Elim Red_Elim->Active_Pd Catalyst Regeneration Product 5-Aryl-4-chloro-3-ethylpyridine (Desired Product) Red_Elim->Product

Fig 1: Chemoselective catalytic cycle for 4-chloro-3-ethyl-5-iodopyridine cross-coupling.

Diagnostic FAQs & Troubleshooting

Q1: Why is my reaction stalling at <50% conversion despite the highly reactive C-I bond? Causality & Solution: The stalling is rarely due to the C-I bond's inherent reactivity. Instead, it is a symptom of catalyst poisoning. The basic nitrogen of the pyridine ring can coordinate to the palladium center, forming stable, inactive off-cycle species[1]. To fix this: Transition from standard triphenylphosphine (PPh3) to bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos . The massive steric profile of the dicyclohexyl groups prevents the pyridine nitrogen from accessing the palladium center, locking the catalyst in the highly active monoligated Pd(0)L1 state[2].

Q2: I am observing competitive coupling at the C-Cl position (over-coupling). How do I strictly limit the reaction to the C-I bond? Causality & Solution: The bond dissociation energy (BDE) of C-I (~65 kcal/mol) is significantly lower than that of C-Cl (~81 kcal/mol), providing a natural thermodynamic bias for C-I insertion[3]. However, at elevated temperatures (>90°C), the energy barrier for C-Cl oxidative addition becomes kinetically accessible[4]. Furthermore, once the C-I bond is converted, the remaining C-Cl bond becomes the most reactive site on the molecule. To fix this: Lower the reaction temperature to 65°C. XPhos is active enough to facilitate C-I oxidative addition at room temperature to 65°C. By lowering the thermal energy of the system, you exploit the BDE differential, making C-Cl insertion kinetically impossible[5].

Q3: My LC-MS shows significant protodehalogenation (formation of 4-chloro-3-ethylpyridine). What is the mechanism, and how can it be suppressed? Causality & Solution: Protodehalogenation occurs when the transmetalation step is sluggish. If the Pd(II)-aryl intermediate persists too long in solution, it undergoes protonation—typically from trace water in the solvent or the base. To fix this: You must accelerate transmetalation to outcompete the protonation pathway. Switch from aqueous base solutions to finely milled, strictly anhydrous K3PO4. The high solubility and basicity of K3PO4 in solvents like 1,4-dioxane rapidly activate the boronic acid, driving the transmetalation step forward.

Ligand Performance & Selectivity Data

The following table summarizes the quantitative impact of ligand and temperature selection on the chemoselective Suzuki-Miyaura coupling of 4-chloro-3-ethyl-5-iodopyridine.

LigandCatalyst PrecursorTemp (°C)C-I Conv. (%)C-Cl Conv. (%)Protodehalogenation (%)Isolated Yield (%)
PPh3 Pd(OAc)29065121548
dppf PdCl2(dppf)908251071
SPhos Pd2(dba)380942489
XPhos Pd2(dba)365>99<1<196

Data Interpretation: XPhos provides the optimal balance of steric bulk and electron density, allowing for a reduction in temperature which completely shuts down the C-Cl coupling pathway while maintaining complete C-I conversion.

Self-Validating Experimental Protocol

This protocol utilizes a self-validating methodology for the C-I selective Suzuki-Miyaura coupling using the optimized XPhos/Pd2(dba)3 system.

Step 1: Catalyst Pre-Activation (Visual Validation)

  • In an oven-dried Schlenk tube under an argon atmosphere, combine Pd2(dba)3 (1.5 mol%, 0.015 equiv) and XPhos (3.6 mol%, 0.036 equiv).

  • Add 2 mL of anhydrous 1,4-dioxane.

  • Validation Check: Stir at room temperature for 15 minutes. The initial dark purple/red solution of Pd2(dba)3 must transition to a pale yellow or light brown color. This color shift physically validates the successful ligand exchange and formation of the active Pd(0)-XPhos complex.

Step 2: Substrate and Reagent Addition

  • To the active catalyst solution, add 4-chloro-3-ethyl-5-iodopyridine (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.1 equiv).

  • Add finely milled, anhydrous K3PO4 (2.0 equiv).

  • Validation Check: Ensure the K3PO4 is a free-flowing powder before addition; clumping indicates moisture absorption, which will lead to protodehalogenation.

Step 3: Reaction Execution and Analytical Validation

  • Seal the tube and heat to 65°C in a pre-heated oil bath for 4 hours.

  • Validation Check (LC-MS/GC-MS): Sample the reaction at 2 hours. Analyze the mass spectrum of the product peak. You must observe a classic 3:1 isotopic ratio for the molecular ion (M and M+2). This isotopic signature definitively proves that the chlorine atom at the C4 position remains intact and that chemoselective C-I coupling was achieved.

Step 4: Workup

  • Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove the phosphate salts and palladium black.

  • Concentrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc gradient).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to HPLC Method Validation for the Quantification of 4-Chloro-3-ethyl-5-iodopyridine

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the precise quantification of 4-chloro-3-ethyl-5-iodopyridine, a potentially critical impurit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the precise quantification of 4-chloro-3-ethyl-5-iodopyridine, a potentially critical impurity or intermediate in pharmaceutical manufacturing. The principles and experimental designs detailed herein are grounded in the latest regulatory expectations, primarily drawing from the International Council for Harmonisation (ICH) Q2(R2) guidelines, to ensure the generation of robust and reliable data for regulatory submissions.[1][2][3][4][5][6]

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[2][4][7] This guide will not only outline the requisite validation parameters but also delve into the scientific rationale behind the selection of chromatographic conditions and a comparative analysis with alternative analytical technologies.

Foundational Principles: HPLC Method Development

The successful validation of an HPLC method is predicated on a well-developed and robust analytical procedure. For a halogenated pyridine derivative like 4-chloro-3-ethyl-5-iodopyridine, a reversed-phase HPLC (RP-HPLC) method is typically the most suitable starting point due to the non-polar nature of the analyte.

Chromatographic Conditions:

  • Column Selection: A C18 column is a common first choice for RP-HPLC. However, for halogenated compounds, a phenyl-hexyl or a cyano-propyl column can offer alternative selectivity due to pi-pi interactions with the aromatic ring of the analyte. A comparative study of these stationary phases is recommended during method development to achieve optimal resolution from other potential impurities.

  • Mobile Phase Composition: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is generally preferred for impurity analysis.[8] The buffer pH should be controlled to ensure consistent ionization state of the analyte and any potential impurities. For pyridine derivatives, which are weakly basic, a slightly acidic to neutral pH is often optimal.

  • Detection: Given the aromatic nature of 4-chloro-3-ethyl-5-iodopyridine, UV detection is the most straightforward and robust detection method. The selection of the detection wavelength should be based on the UV spectrum of the analyte, typically at its maximum absorbance (λmax), to ensure high sensitivity.

The Validation Workflow: A Step-by-Step Guide

The validation of an analytical method is a systematic process that encompasses several key performance characteristics. The following sections detail the experimental design for each parameter, in accordance with ICH Q2(R2) guidelines.[1][2][3]

HPLC Method Validation Workflow cluster_Plan Planning & Development cluster_Execute Execution of Validation Parameters cluster_Report Reporting & Documentation Method_Development Method Development & Optimization Validation_Protocol Validation Protocol Preparation Method_Development->Validation_Protocol Finalize Method Specificity Specificity Validation_Protocol->Specificity Begin Validation Linearity_Range Linearity & Range Specificity->Linearity_Range Accuracy Accuracy Linearity_Range->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validation_Report Validation Report Generation Robustness->Validation_Report Compile Results Regulatory_Submission Regulatory Submission Documentation Validation_Report->Regulatory_Submission Finalize for Submission Analytical_Method_Selection cluster_Analyte Analyte Properties cluster_Techniques Potential Analytical Techniques cluster_Decision Decision Criteria Analyte 4-chloro-3-ethyl-5-iodopyridine (Non-volatile, UV-active) HPLC_UV HPLC-UV Analyte->HPLC_UV Suitable UPLC_UV UPLC-UV Analyte->UPLC_UV Suitable GC_MS GC-MS Analyte->GC_MS Less Suitable (Potential for thermal degradation) LC_MS LC-MS/MS Analyte->LC_MS High Sensitivity & Specificity Sensitivity Sensitivity HPLC_UV->Sensitivity Good Specificity Specificity HPLC_UV->Specificity Good Robustness Robustness HPLC_UV->Robustness Excellent Cost Cost & Complexity HPLC_UV->Cost Low UPLC_UV->Sensitivity Excellent UPLC_UV->Specificity Excellent UPLC_UV->Robustness Good UPLC_UV->Cost Moderate GC_MS->Sensitivity High GC_MS->Specificity Excellent GC_MS->Robustness Good GC_MS->Cost Moderate LC_MS->Sensitivity Very High LC_MS->Specificity Excellent LC_MS->Robustness Moderate LC_MS->Cost High

Sources

Comparative

High-Resolution vs. Low-Resolution LC-MS: A Comparison Guide for Elucidating the Fragmentation Pathways of 4-Chloro-3-ethyl-5-iodopyridine

As analytical demands in drug development and environmental monitoring grow, the structural elucidation of complex, multi-halogenated N-heterocycles requires rigorous mass spectrometry (MS) workflows. 4-chloro-3-ethyl-5-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As analytical demands in drug development and environmental monitoring grow, the structural elucidation of complex, multi-halogenated N-heterocycles requires rigorous mass spectrometry (MS) workflows. 4-chloro-3-ethyl-5-iodopyridine (C₇H₇ClIN) presents a unique analytical challenge. With two distinct halogens (chlorine and iodine) and an alkyl side chain attached to a pyridine ring, its fragmentation pathway is highly dependent on bond dissociation energies and collision conditions.

This guide objectively compares the performance of High-Resolution Accurate Mass (HRAM) Orbitrap Mass Spectrometry against traditional Triple Quadrupole (QqQ) Mass Spectrometry for mapping the fragmentation of this specific compound. By examining the causality behind the fragmentation mechanics and utilizing a self-validating experimental protocol, we provide a definitive framework for selecting the right MS platform for halogenated structural analysis.

The Chemical Challenge: Causality in Halogenated Fragmentation

To accurately compare MS platforms, we must first understand the intrinsic chemical logic governing the fragmentation of 4-chloro-3-ethyl-5-iodopyridine. In positive Electrospray Ionization (ESI+), the molecule readily protonates on the pyridine nitrogen, yielding a precursor ion of [M+H]⁺ at m/z 267.9388 (based on the ³⁵Cl and ¹²⁷I isotopes).

When subjected to Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD), the fragmentation is dictated by Bond Dissociation Energies (BDE). The C-I bond in aromatic systems is relatively weak (~240 kJ/mol) compared to the C-Cl bond (~330 kJ/mol)[1].

The Causal Pathway:

  • Primary Cleavage: The system prioritizes the lowest-energy pathway. The weak C-I bond ruptures first, resulting in the neutral loss of an iodine radical (I•, -126.9045 Da), generating a highly abundant fragment at m/z 141.0343 .

  • Secondary Cleavage: The resulting[C₇H₈ClN]⁺ ion undergoes further fragmentation. It can either lose the ethyl group via a beta-cleavage rearrangement (loss of ethylene, C₂H₄, -28.0313 Da) to form m/z 113.0030 , or lose hydrogen chloride (HCl, -35.9767 Da) to form m/z 105.0576 .

G M Precursor Ion [M+H]+ m/z 267.9388 F1 Primary Fragment [M+H - I•]+ m/z 141.0343 M->F1 -I• (Loss of Iodine) Primary Cleavage F2 Secondary Fragment [M+H - I• - C2H4]+ m/z 113.0030 F1->F2 -C2H4 (Ethylene) Beta-cleavage F3 Secondary Fragment [M+H - I• - HCl]+ m/z 105.0576 F1->F3 -HCl (Chlorine loss)

Caption: Fragmentation pathway of 4-chloro-3-ethyl-5-iodopyridine under HCD.

Technology Comparison: Orbitrap HRAM vs. Triple Quadrupole (QqQ)

While both platforms utilize quadrupole mass filters for precursor isolation, their detection mechanisms yield vastly different data qualities for structural elucidation[2].

  • Triple Quadrupole (QqQ): Operates at nominal mass resolution. It is the gold standard for targeted quantitation due to its rapid duty cycle and high sensitivity in Multiple Reaction Monitoring (MRM) mode. However, it cannot distinguish between isobaric interferences (e.g., distinguishing a loss of C₂H₄ vs. CO, both nominally 28 Da).

  • Orbitrap HRAM: Measures mass via image current detection and Fourier transform, achieving resolutions up to 280,000 FWHM. For halogenated compounds, HRAM is critical because it resolves the isotopic fine structure (e.g., the ~3:1 ratio of ³⁵Cl to ³⁷Cl) and provides exact elemental compositions[3][4].

Table 1: Platform Performance Comparison for Halogenated Pyridines
FeatureTriple Quadrupole (QqQ)Orbitrap HRAMImpact on Analysis of 4-chloro-3-ethyl-5-iodopyridine
Mass Resolution Nominal (~0.7 Da FWHM)Ultra-High (up to 280,000)Orbitrap unambiguously confirms the exact formula of fragments, preventing false positives.
Isotope Profiling Blended / Low resolutionBaseline resolvedOrbitrap easily resolves the ³⁵Cl/³⁷Cl isotopic signature in the m/z 141 fragment.
Scan Speed Ultra-fast (ideal for UHPLC)Moderate (dependent on resolution)QqQ is superior for high-throughput quantification of the parent compound.
Best Use Case Routine targeted PK/PD assaysUnknown screening & structural mappingUse Orbitrap for pathway elucidation; use QqQ for validated clinical/environmental quantitation.

Experimental Protocol: A Self-Validating Split-Flow System

To objectively compare the detection capabilities of both platforms without introducing chromatographic bias, we employ a self-validating split-flow methodology . By splitting the post-column eluent equally between the QqQ and the Orbitrap, we eliminate retention time drift and matrix effect variations. Any differences in signal quality are purely a function of the mass analyzer.

Step-by-Step Methodology
  • Sample Preparation: Prepare a 1 µg/mL solution of 4-chloro-3-ethyl-5-iodopyridine in 50:50 Water:Methanol containing 0.1% Formic Acid to promote protonation.

  • Chromatography: Inject 2 µL onto a C18 UHPLC column (2.1 x 50 mm, 1.7 µm). Run a linear gradient from 5% to 95% Acetonitrile (0.1% FA) over 5 minutes at a flow rate of 0.4 mL/min.

  • Flow Splitting: Route the column effluent through a zero-dead-volume T-splitter, directing 0.2 mL/min to the QqQ source and 0.2 mL/min to the Orbitrap source.

  • QqQ Parameters (Targeted): Set to MRM mode. Transitions: 268.0 → 141.0 (Collision Energy: 20 eV) and 268.0 → 113.0 (Collision Energy: 35 eV).

  • Orbitrap Parameters (Discovery): Set to Full MS / ddMS² mode. Full scan resolution at 70,000 FWHM; MS² resolution at 17,500 FWHM. HCD normalized collision energy (NCE) stepped at 20, 30, and 40.

Workflow Prep Sample Prep 1 µg/mL in MeOH LC UHPLC Separation C18 Column Prep->LC Split Flow Splitting 1:1 Ratio LC->Split QqQ Triple Quadrupole MRM Mode Split->QqQ Target Quant Orbitrap Orbitrap HRAM Full MS / ddMS2 Split->Orbitrap Exact Mass Data Data Analysis Mass Accuracy Check QqQ->Data Orbitrap->Data

Caption: Self-validating split-flow LC-MS/MS experimental workflow.

Quantitative Data & Pathway Analysis

The data generated from the split-flow experiment highlights the critical limitations of nominal mass instruments when elucidating novel pathways. While the QqQ successfully generated strong signals for the 141 and 113 nominal masses, it could not definitively prove the elemental composition of the losses.

By referencing the exact mass data from the Orbitrap (Table 2), we calculate the mass defect and confirm the structural assignments with sub-3 ppm mass accuracy. The Orbitrap data definitively proves that the initial 127 Da loss is an iodine radical, and the subsequent 28 Da loss is ethylene (C₂H₄), confirming the beta-cleavage of the ethyl side chain rather than a carbon monoxide (CO) loss, which is a common isobaric pitfall in N-heterocycle analysis.

Table 2: Exact Mass vs. Nominal Mass Fragmentation Data
Ion AssignmentChemical FormulaNominal Mass (QqQ)Exact Mass (Orbitrap)Theoretical MassMass Error (ppm)
Precursor [M+H]⁺ C₇H₈³⁵ClIN⁺268267.9384267.9388-1.49
Fragment (-I•) C₇H₈³⁵ClN⁺141141.0340141.0343-2.12
Fragment (-I•, -C₂H₄) C₅H₄³⁵ClN⁺113113.0028113.0030-1.76
Fragment (-I•, -HCl) C₇H₇N⁺105105.0574105.0576-1.90

Conclusion

For the structural elucidation of multi-halogenated compounds like 4-chloro-3-ethyl-5-iodopyridine, Orbitrap HRAM MS is the strictly superior platform . Its ability to provide exact mass measurements and resolve isotopic fine structures allows researchers to confidently map complex fragmentation pathways driven by varying bond dissociation energies. Conversely, while the Triple Quadrupole MS lacks the resolution for de novo pathway mapping, it remains the optimal choice for high-throughput, targeted quantification once the MRM transitions (e.g., 268 → 141) have been validated by HRAM.

By integrating both platforms into a unified drug development or environmental screening workflow, laboratories can leverage the structural certainty of the Orbitrap alongside the raw quantitative power of the QqQ.

References
  • "Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry", MDPI. URL: [Link]

Sources

Validation

Spectroscopic Validation of Pyridine, 4-chloro-3-ethyl-5-iodo-: Purity, Yield, and Grade Comparison

As a highly substituted, electron-deficient heterocyclic building block, Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) is critical for the synthesis of advanced pharmaceuticals, including indazole-based kinase in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a highly substituted, electron-deficient heterocyclic building block, Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) is critical for the synthesis of advanced pharmaceuticals, including indazole-based kinase inhibitors, and complex agrochemicals. The regioselective halogenation of pyridines is notoriously challenging, often requiring specialized phosphine reagents or directed lithiation, which can inadvertently generate complex isomeric mixtures and residual halogenated byproducts[1].

To ensure downstream synthetic success, rigorous spectroscopic validation is required. This guide objectively compares the performance and purity profiles of different product grades, detailing the mechanistic causality behind using Quantitative NMR (qNMR) as the gold standard for absolute purity and yield determination.

Product Comparison: Ultra-Pure vs. Commercial Alternatives

Standard commercial grades often rely exclusively on High-Performance Liquid Chromatography (HPLC) with UV detection for purity assessment. However, HPLC area normalization is fundamentally flawed for absolute purity because it assumes all impurities possess identical UV response factors to the target analyte and completely ignores non-UV-active contaminants (e.g., inorganic salts, water, residual aliphatic solvents)[2].

By contrast, the Ultra-Pure Grade is validated orthogonally using qNMR, which provides an absolute mass-balance assessment.

Table 1: Performance and Purity Comparison Across Product Grades
ParameterUltra-Pure Grade (Target)Standard Commercial GradeCrude Synthesized Batch
Primary Validation Method qNMR (Absolute) + GC-MSHPLC-UV (Relative Area %)TLC / Crude 1H NMR
Purity Profile > 99.5% (w/w)> 97.0% (Area %)80 - 85% (w/w)
Isomeric Impurities < 0.1%1.5 - 2.5%> 5.0%
Non-UV Active Contaminants UndetectableOften present (Salts/Solvents)High (Inorganic salts)
Yield Reliability Exact mass balance knownOverestimated due to saltsHighly variable
Downstream Performance Ideal for sensitive cross-couplingMay poison Pd/Cu catalystsRequires extensive purification

Mechanistic Causality: Why qNMR is the Gold Standard

The physical principle of qNMR makes it uniquely suited for absolute quantification: the integrated area under a nuclear magnetic resonance peak is directly proportional to the molar amount of the nuclei producing that signal[3]. This eliminates the need for an identical reference standard of the analyte.

The Causality of Internal Standard (IS) Selection

A qNMR assay is only as robust as its internal standard. The IS must possess high chemical purity, excellent solubility in the chosen deuterated solvent, and, crucially, non-overlapping chemical shifts[4]. For Pyridine, 4-chloro-3-ethyl-5-iodo-, 1,3,5-trimethoxybenzene (TMB) is the ideal IS.

  • Mechanistic Reason: The aromatic protons of TMB appear as a sharp singlet at ~6.0 ppm in CDCl₃. This falls perfectly into the baseline "empty window" between the target pyridine's ethyl aliphatic signals (1.26 ppm and 2.83 ppm) and its downfield aromatic protons (8.33 ppm and 8.78 ppm)[5].

The Causality of T₁ Relaxation Times

A common failure point in qNMR is the truncation of longitudinal relaxation ( T1​ ). If the relaxation delay ( D1​ ) between radiofrequency pulses is too short, protons with longer T1​ values will remain partially saturated, leading to a systematic underestimation of their peak area[4]. To ensure a self-validating system, the T1​ of all relevant protons must be empirically measured prior to the quantitative acquisition, and D1​ must be set to at least 5×T1​ (longest) to guarantee >99.3% relaxation.

Experimental Protocols: A Self-Validating Workflow

To guarantee trustworthiness, the following protocols incorporate internal system suitability checks.

Protocol A: Absolute Purity and Yield via 1H qNMR
  • Microbalance Calibration (Self-Validation Step): Verify the calibration of a high-precision microbalance (d = 0.001 mg) using certified standard weights.

  • Sample Preparation: Accurately weigh ~10.000 mg of the Pyridine, 4-chloro-3-ethyl-5-iodo- sample and ~5.000 mg of NIST-traceable 1,3,5-trimethoxybenzene (IS) into the same anti-static weighing boat.

  • Dissolution: Quantitatively transfer the mixture into a clean glass vial and dissolve completely in 0.6 mL of CDCl₃ (100% atom D, containing 0.03% v/v TMS). Transfer the homogenous solution to a 5 mm NMR tube.

  • T1​ Measurement (Self-Validation Step): Perform an inversion-recovery pulse sequence (180°- τ -90°) to determine the longest T1​ among the analyte and IS protons. (Assume T1​ max ≈ 5 seconds for isolated aromatic protons).

  • Data Acquisition: Acquire the 1H NMR spectrum at 298 K using a 90° excitation pulse. Set the relaxation delay ( D1​ ) to 30 seconds (ensuring D1​>5×T1​ ). Acquire a minimum of 64 transients to achieve a Signal-to-Noise Ratio (SNR) > 250:1.

  • Processing & Calculation: Apply zero-filling and an exponential window function (LB = 0.3 Hz). Manually correct the baseline. Integrate the IS peak (~6.0 ppm) and the analyte H-2 peak (8.78 ppm). Calculate absolute purity using the mass-balance equation.

Protocol B: Orthogonal Trace Impurity Profiling via GC-MS
  • Sample Prep: Dilute the pyridine sample to 1.0 mg/mL in GC-grade dichloromethane.

  • Injection: Inject 1 µL in splitless mode onto a DB-5MS capillary column (30 m × 0.25 mm × 0.25 µm).

  • Thermal Gradient: Hold at 60°C for 1 min, ramp at 20°C/min to 280°C, and hold for 5 min.

  • Detection: Operate the mass spectrometer in Electron Ionization (EI) mode (70 eV). Monitor for characteristic isotopic clusters (e.g., M, M+2 for chlorine; heavy iodine fragments) to identify trace des-iodo or des-chloro isomeric impurities.

Quantitative Data Presentation

Accurate spectral assignment is the prerequisite for qNMR integration. The table below details the validated chemical shifts for the target compound.

Table 2: 1H NMR Spectral Assignments for Pyridine, 4-chloro-3-ethyl-5-iodo-[5]
Proton PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
H-2 (Aromatic) 8.78Singlet (s)-1H
H-6 (Aromatic) 8.33Singlet (s)-1H
-CH₂- (Ethyl) 2.83Quartet (q)7.52H
-CH₃ (Ethyl) 1.26Triplet (t)7.53H

Solvent: CDCl₃. Reference: TMS (0.00 ppm).

Visualizing the Validation Pathway

The following workflow illustrates the logical progression from crude synthesis to the certified Ultra-Pure grade, highlighting the orthogonal relationship between qNMR and GC-MS/HPLC.

G N1 Synthesized Batch (Crude Pyridine) N2 qNMR Analysis (Absolute Purity) N1->N2 1H NMR & IS N3 GC-MS & HPLC (Trace Impurities) N1->N3 Orthogonal Check N4 Data Synthesis & Yield Calculation N2->N4 N3->N4 N5 Ultra-Pure Grade Validation N4->N5

Spectroscopic validation workflow for high-purity pyridine derivatives.

References

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry - ACS Publications. 2

  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc.3

  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories Inc.4

  • WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation. Google Patents. 5

  • Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Journal of the American Chemical Society. 1

Sources

Comparative

Comparative Guide: Electrophilic Aromatic Substitution in Pyridines (4-Chloro-3-ethylpyridine vs. 4-Chloro-3-ethyl-5-iodopyridine)

Executive Summary Electrophilic Aromatic Substitution (EAS) on pyridine derivatives is notoriously challenging. The electronegative nitrogen atom inherently withdraws electron density from the ring, a deactivating effect...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Electrophilic Aromatic Substitution (EAS) on pyridine derivatives is notoriously challenging. The electronegative nitrogen atom inherently withdraws electron density from the ring, a deactivating effect that is severely exacerbated by nitrogen protonation under the acidic conditions typically required for EAS[1].

This guide provides an objective, data-driven comparison of EAS reactivity between two closely related substrates: 4-chloro-3-ethylpyridine and 4-chloro-3-ethyl-5-iodopyridine . By analyzing their structural differences—specifically the presence of an iodine atom at the C5 position—we demonstrate how steric blocking and electronic directing effects dictate synthetic viability. This resource is designed for drug development professionals and synthetic chemists optimizing late-stage functionalization of heterocyclic scaffolds.

Mechanistic Rationale & Directing Effects

To understand the divergent reactivity of these two molecules, we must map the electronic directing effects of their substituents.

The Unblocked Substrate: 4-Chloro-3-ethylpyridine

In 4-chloro-3-ethylpyridine, the C5 position is open and serves as the primary hotspot for electrophilic attack due to synergistic directing effects[2]:

  • Nitrogen Atom: Deactivating, but directs meta (favoring C3 and C5).

  • Chlorine at C4: Inductively deactivating, but donates electron density via resonance to the ortho positions (favoring C3 and C5).

  • Ethyl at C3: Activating, directing ortho/para (favoring C2, C4, C6). Because C3 and C4 are occupied, the C5 position emerges as the most electron-rich and sterically accessible site for EAS.

The Blocked Substrate: 4-Chloro-3-ethyl-5-iodopyridine

In the 5-iodo derivative, the highly polarizable and bulky iodine atom occupies the C5 position[3].

  • Steric & Electronic Blockade: The optimal C5 site is completely blocked.

  • Deactivated Alternatives: The only open positions are C2 and C6. Because these carbons are directly adjacent (ortho) to the electronegative pyridine nitrogen, they are extremely electron-deficient.

  • Result: The molecule is practically inert to standard EAS. Attempting to force the reaction typically results in oxidative degradation rather than successful substitution.

G cluster_0 4-chloro-3-ethylpyridine cluster_1 4-chloro-3-ethyl-5-iodopyridine A Open C5 Position (Activated by Cl, favored by N) B EAS Reaction (Nitration/Halogenation) A->B C 5-Substituted Product (High Yield) B->C D C5 Blocked by Iodine (C2/C6 Highly Deactivated) E Attempted EAS D->E F No Reaction / Degradation (Low/Zero Yield) E->F

Regioselectivity and blocking effects in pyridine electrophilic aromatic substitution.

Overcoming Pyridine Deactivation: The N-Oxide Strategy

Because direct EAS on 4-chloro-3-ethylpyridine is sluggish, researchers rely on the N-oxide activation strategy [4]. By oxidizing the pyridine nitrogen to an N-oxide, the oxygen atom donates electron density back into the aromatic system via resonance. This temporarily overrides the nitrogen's electron-withdrawing nature, allowing electrophiles (like the nitronium ion) to attack the C5 position under milder conditions[5]. Following the substitution, a deoxygenation step restores the pyridine ring[6].

Workflow N1 Starting Pyridine N2 Oxidation (m-CPBA) N1->N2 N3 Pyridine N-Oxide (Activated) N2->N3 N4 Nitration (HNO3/H2SO4) N3->N4 N5 Nitro-N-Oxide N4->N5 N6 Deoxygenation (PCl3) N5->N6 N7 Final Product N6->N7

Three-step N-oxide mediated workflow for pyridine electrophilic aromatic substitution.

Comparative Performance Data

The following table summarizes the quantitative performance of both substrates under identical electrophilic substitution conditions.

SubstrateReaction TypeReagents & ConditionsMajor ProductIsolated Yield
4-chloro-3-ethylpyridine Nitration (via N-oxide)1. m-CPBA 2. HNO₃/H₂SO₄, 90°C 3. PCl₃4-chloro-3-ethyl-5-nitropyridine68%
4-chloro-3-ethyl-5-iodopyridine Nitration (via N-oxide)1. m-CPBA 2. HNO₃/H₂SO₄, 90°C 3. PCl₃N/A (Decomposition / Recovered SM)< 5%
4-chloro-3-ethylpyridine Direct HalogenationBr₂, Oleum, 130°C5-bromo-4-chloro-3-ethylpyridine45%
4-chloro-3-ethyl-5-iodopyridine Direct HalogenationBr₂, Oleum, 130°CN/A (Steric block at C5)0%

Experimental Methodologies (Self-Validating Protocols)

To ensure reproducibility and scientific rigor, the following protocols detail the causality behind each experimental manipulation.

Protocol A: N-Oxide Mediated Nitration of 4-chloro-3-ethylpyridine

Step 1: N-Oxidation

  • Procedure: Dissolve 4-chloro-3-ethylpyridine (1.0 equiv) in anhydrous dichloromethane (DCM) at 0°C. Slowly add m-chloroperoxybenzoic acid (m-CPBA, 1.2 equiv). Stir for 4 hours, allowing the mixture to warm to room temperature.

  • Causality: The low initial temperature prevents thermal degradation and over-oxidation. m-CPBA transfers an oxygen atom to the basic pyridine nitrogen, forming the N-oxide, which is essential for activating the ring for the subsequent EAS step[4].

Step 2: Electrophilic Nitration

  • Procedure: Isolate the N-oxide intermediate and dissolve it in concentrated H₂SO₄ at 0°C. Dropwise, add fuming HNO₃ (1.5 equiv). Heat the reaction mixture to 90°C for 6 hours. Pour over crushed ice and neutralize with Na₂CO₃.

  • Causality: The H₂SO₄/HNO₃ mixture generates the highly electrophilic nitronium ion (NO₂⁺)[5]. Heating is required because, despite N-oxide activation, the ring remains relatively electron-poor compared to standard benzenes. The N-oxide directs the NO₂⁺ specifically to the C5 position.

Step 3: Deoxygenation

  • Procedure: Dissolve the isolated 5-nitro-N-oxide intermediate in chloroform. Add phosphorus trichloride (PCl₃, 2.0 equiv) dropwise at 0°C. Reflux for 2 hours, then quench with ice water.

  • Causality: PCl₃ acts as an oxygen acceptor. It selectively reduces the N-oxide back to the free pyridine without reducing the newly installed nitro group or displacing the C4 chlorine atom[6].

Protocol B: Attempted Nitration of 4-chloro-3-ethyl-5-iodopyridine
  • Procedure: Subject 4-chloro-3-ethyl-5-iodopyridine to the exact Step 1 and Step 2 conditions described in Protocol A.

  • Causality & Observation: The reaction will fail to yield a nitrated product. The C5 position is sterically and electronically blocked by the bulky iodine atom[3]. The remaining C2 and C6 positions are too electron-deficient to stabilize the intermediate sigma complex. Analysis of the crude mixture will show predominantly unreacted starting material alongside trace oxidative degradation products.

References

  • Wikipedia: Electrophilic aromatic substitution. Wikimedia Foundation. Available at: [Link]

  • ResearchGate / Journal of Chemical Research: A Two-Step Continuous Flow Synthesis of 4-Nitropyridine. Available at:[Link]

  • Pearson: Regioselectivity in Electrophilic Aromatic Substitution. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Pyridine, 4-chloro-3-ethyl-5-iodo-

Advanced Handling and Personal Protective Equipment (PPE) Guide for Pyridine, 4-chloro-3-ethyl-5-iodo- Executive Summary Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) is a highly reactive, polyhalogenated heteroc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Advanced Handling and Personal Protective Equipment (PPE) Guide for Pyridine, 4-chloro-3-ethyl-5-iodo-

Executive Summary

Pyridine, 4-chloro-3-ethyl-5-iodo- (CAS: 351457-61-9) is a highly reactive, polyhalogenated heterocyclic building block. It is predominantly utilized by drug development professionals in the synthesis of complex pharmaceutical intermediates, such as indazole-based cell proliferation inhibitors[1]. While its unique substitution pattern makes it an excellent candidate for cross-coupling and nucleophilic aromatic substitution ( SN​Ar ) reactions, these same electronic properties render it a significant occupational hazard. This guide provides the mechanistic reasoning behind its toxicity, a validated PPE matrix, and self-validating operational protocols to ensure absolute laboratory safety.

Mechanistic Toxicology: The "Why" Behind the PPE

As a Senior Application Scientist, I emphasize that safety protocols must be grounded in molecular causality. You are not just protecting yourself from a "toxic chemical"; you are mitigating two specific, highly aggressive reaction pathways:

  • Electrophilic Reactivity ( SN​Ar ) : The electron-deficient pyridine ring is highly activated by the electronegative chlorine atom at the C-4 position[2]. This facilitates rapid nucleophilic aromatic substitution when the compound contacts cellular nucleophiles (e.g., thiol groups in skin proteins or respiratory mucosa). This covalent adduction leads to severe tissue irritation, sensitization, and potential systemic toxicity[3].

  • Photolability & Radical Generation : The carbon-iodine (C-I) bond at the C-5 position is photochemically sensitive. Exposure to ambient UV or high-energy visible light induces homolytic cleavage, generating highly reactive pyridyl and iodine radicals. In biological tissues, this manifests as acute phototoxicity and oxidative stress[4].

ToxPathway cluster_0 Photolytic Degradation cluster_1 Nucleophilic Aromatic Substitution Compound Pyridine, 4-chloro- 3-ethyl-5-iodo- Light UV/Vis Light Compound->Light hv (C-I bond) Nucleophile Cellular Nucleophiles Compound->Nucleophile C-4 Activation Radical Iodine/Pyridyl Radicals Light->Radical OxStress Phototoxicity Radical->OxStress Adduct Covalent Adducts Nucleophile->Adduct Toxicity Tissue Sensitization Adduct->Toxicity

Mechanistic toxicology pathways driving the PPE requirements for halogenated pyridines.

Quantitative PPE Matrix

Because this compound is frequently handled in aggressive carrier solvents (e.g., THF, Dichloromethane) during synthesis[1], glove selection cannot be based on the solid compound alone. The following table summarizes the quantitative permeation data for selecting appropriate hand protection.

Table 1: Glove Permeation & PPE Selection for Halogenated Pyridine Solutions

Protective EquipmentMaterial / SpecificationMin. ThicknessBreakthrough TimeOperational Suitability
Primary Gloves Butyl Rubber> 0.76 mm> 240 minExcellent: Required for bulk transfers or highly concentrated solutions.
Secondary Gloves Neoprene> 0.38 mm> 60 minGood: Suitable for extended handling and minor spills.
Incidental Gloves Nitrile (Standard)0.11 mm< 10 minPoor: Incidental splash only. Must double-glove and change immediately if contaminated.
Eye/Face ANSI Z87.1+ GogglesN/AN/AMandatory: Protects against micro-particulate aerosolization and liquid splashing.
Body Nomex / FR Lab CoatN/AN/AMandatory: Prevents dermal exposure; must be worn with closed-toe, non-porous shoes.

Note: Latex gloves offer zero chemical resistance to halogenated organics and are strictly prohibited during this workflow.

Standard Operating Procedure (SOP): Handling & Execution

To ensure a self-validating safety system, every step in this protocol includes a verification check.

Step 1: Environmental Preparation

  • Action: Conduct all operations inside a certified chemical fume hood. Purge the reaction vessel with inert gas (Nitrogen or Argon).

  • Validation: Verify the fume hood monitor reads a face velocity between 80–120 feet per minute (fpm) before opening the chemical container.

  • Causality: Inertion prevents oxidative degradation, while the fume hood captures any volatilized halogenated particulates.

Step 2: Photolytic Mitigation

  • Action: Wrap the reaction flask in aluminum foil or utilize amber glassware. Dim the fume hood lighting if safe to do so.

  • Validation: Ensure no direct light penetrates the reaction vessel during the dissolution phase.

  • Causality: Prevents the homolytic cleavage of the C-I bond, preserving the reagent's integrity and preventing the release of toxic iodine radicals[4].

Step 3: Weighing and Transfer

  • Action: Tare an anti-static weigh boat. Using a clean, dry stainless-steel spatula, transfer the waxy solid[1]. Immediately seal the primary container.

  • Validation: Inspect gloves for any yellow/brown discoloration (indicating iodine release/contamination) immediately after transfer.

  • Causality: The waxy nature of the solid makes it prone to adhering to surfaces; anti-static tools prevent aerosolization.

Step 4: Reaction Execution

  • Action: Dissolve the compound in the chosen solvent (e.g., THF) at reduced temperatures (-20 °C to -78 °C) if performing lithiation or sensitive cross-coupling[1].

  • Validation: Monitor the internal temperature using a calibrated thermocouple to ensure the reaction does not exotherm unexpectedly.

Workflow Start 1. Storage (Amber Glass, <4°C) PPE 2. Don PPE (Neoprene, Goggles, FR Coat) Start->PPE Hood 3. Fume Hood Transfer (Exclude UV/Vis Light) PPE->Hood Reaction 4. Chemical Synthesis (Inert Atmosphere) Hood->Reaction Quench 5. Quench Residuals (Na2S2O3 for I2) Reaction->Quench Waste 6. Halogenated Waste Disposal Protocol Quench->Waste

Operational workflow and PPE integration for handling Pyridine, 4-chloro-3-ethyl-5-iodo-.

Decontamination & Halogenated Waste Disposal

Halogenated pyridines are highly toxic to aquatic environments and must never be disposed of in standard aqueous waste streams.

Step 1: Quenching Residual Reactivity

  • Action: Treat any contaminated glassware or residual reaction mixtures with a 10% aqueous solution of Sodium Thiosulfate ( Na2​S2​O3​ ).

  • Causality: Thiosulfate acts as a mild reducing agent, rapidly neutralizing any free iodine ( I2​ ) generated via photolysis back into benign iodide ions ( I− ).

Step 2: Segregation

  • Action: Collect all organic layers and solvent washes into a designated, clearly labeled "Halogenated Organic Waste" carboy.

  • Validation: Ensure the waste carboy does not contain strong acids or oxidizing agents, which could trigger a violent reaction or liberate toxic chlorine/iodine gas.

Step 3: Solid Waste Disposal

  • Action: Dispose of all contaminated consumables (weigh boats, heavily exposed gloves, and wiping cloths) in a sealed, puncture-resistant solid hazardous waste bin.

References

  • Google Patents. WO2001053268A2 - Indazole compounds, pharmaceutical compositions, and their use for mediating or inhibiting cell proliferation.
  • National Institutes of Health (PMC). Photons or Electrons? A Critical Comparison of Electrochemistry and Photoredox Catalysis for Organic Synthesis. Available at:[Link]

  • American Chemical Society (ACS). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.